(S)-3-phenyllactate

Core Science & Biosynthesis

Engineering the Biosynthesis of (S)-3-Phenyllactate from L-Phenylalanine: A Technical Whitepaper

Executive Summary

(S)-3-phenyllactate, commonly referred to as L-phenyllactic acid (L-PLA), is a high-value chiral aromatic compound. In human physiology, elevated levels of L-PLA serve as a critical biomarker for phenylketonuria (PKU), resulting from the transamination of accumulated phenylalanine[1][2]. Industrially, L-PLA is highly sought after as a broad-spectrum antimicrobial agent and a versatile chiral building block for pharmaceuticals and biodegradable plastics[3][4].

Historically, chemical synthesis of PLA yielded racemic mixtures requiring costly chiral resolution. Today, advanced biocatalysis and metabolic engineering allow for the enantioselective production of L-PLA directly from L-phenylalanine (L-Phe) or phenylpyruvate (PPA). This whitepaper dissects the mechanistic pathway, kinetic bottlenecks, cofactor engineering strategies, and provides self-validating protocols for industrial-scale L-PLA biosynthesis.

Mechanistic Pathway Architecture

The bioconversion of L-Phe to L-PLA is a two-step cascade: an initial deamination to form the prochiral intermediate phenylpyruvate (PPA), followed by an asymmetric stereoselective reduction.

Phase 1: Deamination of L-Phenylalanine

The generation of PPA from L-Phe can be driven by two distinct enzymatic routes, each with profound thermodynamic implications:

• Aminotransferase (e.g., Aat): In native lactic acid bacteria (like Pediococcus acidilactici), transaminases transfer the α -amino group of L-Phe to an acceptor molecule, typically α -ketoglutarate or pyruvate[5].

  • Causality & Limitation: This reaction is highly reversible ( Keq​≈1 ). In an industrial setting, relying on transamination creates a thermodynamic bottleneck. It requires a stoichiometric excess of the amino acceptor, and product inhibition rapidly stalls the reaction.

• L-Amino Acid Deaminase (L-AAD) / L-Phenylalanine Oxidase (L-POX): Engineered pathways often utilize L-AAD or L-POX (e.g., from Proteus vulgaris or engineered E. coli). These enzymes utilize molecular oxygen ( O2​ ) to oxidatively deaminate L-Phe, releasing ammonia ( NH3​ ) and hydrogen peroxide ( H2​O2​ )[6][7].

  • Causality & Advantage: The use of O2​ makes this reaction strictly irreversible, pulling the metabolic flux entirely toward PPA. To prevent H2​O2​ -induced oxidative damage to the biocatalyst, a catalase must be co-expressed to rapidly disproportionate H2​O2​ into H2​O and O2​ .

Phase 2: Stereoselective Asymmetric Reduction

The prochiral ketone of PPA is reduced to the (S)-enantiomer by L-lactate dehydrogenases (L-LDH) or specialized phenylpyruvate reductases (e.g., FrsC from Chromobacterium vaccinii)[8][9].

• Mechanistic Insight: L-LDHs belong to the 2-hydroxyacid dehydrogenase family. The enzyme's active site strictly dictates the trajectory of the hydride transfer from the nicotinamide ring of NADH to the re-face of the PPA carbonyl carbon, exclusively yielding (S)-3-phenyllactate. Wild-type LDHs often struggle with the bulky aromatic ring of PPA; thus, specialized enzymes like FrsC or engineered L-LDH variants (e.g., L-LcLDH1 Q88A/I229A) are utilized to accommodate the steric bulk and increase catalytic efficiency[3][9].

Core biosynthetic pathway from L-Phe to L-PLA highlighting enzyme choices.

Cofactor Engineering and Thermodynamic Driving

The reduction of PPA by L-LDH strictly requires NADH as a hydride donor[4][10]. Because stoichiometric addition of NADH is economically prohibitive for bulk chemical synthesis, an in vitro or in vivo cofactor regeneration system is mandatory.

The most robust industrial solution is coupling the L-LDH reaction with a Glucose Dehydrogenase (GDH)[3][4]. GDH oxidizes inexpensive glucose to glucono- δ -lactone (which hydrolyzes to gluconic acid), simultaneously reducing NAD+ back to NADH . This creates a self-sustaining, closed-loop hydride transfer system where NAD+ is only required in catalytic amounts (e.g., 0.1 mM)[3].

Cofactor regeneration cycle coupling PPA reduction with glucose oxidation.

Quantitative Data Summaries

To establish a baseline for enzyme selection and process design, the following tables summarize key kinetic parameters and bioproduction yields from recent literature.

Table 1: Kinetic Parameters of Key Dehydrogenases for PPA Reduction

Enzyme	Source Organism	Substrate	Km​ (mM)	Specific Activity (U/mg)	Ref
L1-LDH	Lactobacillus plantarum SK002	Phenylpyruvate	3.96	71.06	[8]
D-LDH	Lactobacillus plantarum SK002	Phenylpyruvate	5.40	215.84	[8]
FrsC	Chromobacterium vaccinii	Phenylpyruvate	N/A	High Specificity	[9]

Table 2: Comparative Yields of L-PLA Bioproduction Strategies

Biocatalytic Strategy	Catalyst Type	Substrate Concentration	L-PLA Titer	Conversion Yield	Ref
L-POX + L-LDH Co-expression	Whole-cell (E. coli)	6 g/L L-Phe	1.62 g/L	28.0%	[7]
L-LDH + GDH Cascade	In vitro enzymatic	65.66 g/L PPA	59.09 g/L	90.0%	[3]
Native Fermentation	Whole-cell (B. coagulans)	37.3 g/L PPA	37.3 g/L	~100%	[10]

Self-Validating Experimental Protocols

The following protocols are engineered to ensure high trustworthiness and reproducibility. They include built-in causal checkpoints to validate the success of the methodology.

Protocol A: In Vitro Enzymatic Cascade with Cofactor Regeneration

This protocol describes the asymmetric reduction of PPA to L-PLA utilizing purified L-LDH and GDH[3][4].

Step 1: Reaction Assembly

• Prepare a 50 mM sodium acetate buffer (pH 5.5). Causality: L-LDHs typically exhibit optimal stability and activity in slightly acidic conditions, which also prevents the spontaneous non-enzymatic degradation of PPA.

• Add 100 mM Phenylpyruvate (PPA) and 120 mM Glucose. The 1.2x molar excess of glucose ensures the thermodynamic equilibrium of the GDH reaction strongly favors NADH production.

• Add NAD+ to a final catalytic concentration of 0.1 mM.

Step 2: Enzyme Addition & Initiation

• Add purified L-LDH (e.g., 5 U/mL) and LsGDH (e.g., 10 U/mL). The 2:1 ratio of GDH to LDH ensures that hydride regeneration is never the rate-limiting step.

• Incubate at 40°C under gentle agitation (150 rpm).

Step 3: pH-Stat Control (Self-Validating Checkpoint)

• Connect the bioreactor to an automated pH-stat titrating 1M NaOH.

• Validation: As GDH converts glucose to gluconic acid, the pH will drop. The continuous consumption of NaOH directly correlates with the reaction velocity. If base consumption ceases prematurely, it indicates either substrate depletion or enzyme deactivation.

Step 4: Quenching and HPLC Quantification

• Quench 1 mL aliquots by adding 100 μ L of 10% trichloroacetic acid (TCA) to precipitate proteins. Centrifuge at 12,000 × g for 5 mins.

• Analyze the supernatant via chiral HPLC (e.g., Chiralcel OD-H column) to confirm the enantiomeric excess (ee > 99%) of (S)-3-phenyllactate.

Protocol B: Whole-Cell Biotransformation using Resting Cells

This protocol utilizes engineered E. coli co-expressing L-AAD and L-LDH to convert L-Phe directly to L-PLA[6][7].

Step 1: Biomass Generation

• Culture the engineered E. coli strain in LB medium containing appropriate antibiotics. Induce protein expression with 0.1 mM IPTG at OD600​=0.6 . Incubate at 25°C for 16 hours to ensure proper folding of the recombinant enzymes.

Step 2: Resting Cell Preparation (Causal Checkpoint)

• Harvest cells via centrifugation and wash twice with 100 mM phosphate buffer (pH 7.5).

• Causality: Resuspending cells in a buffer devoid of nitrogen and carbon sources arrests cell growth. This "resting cell" state is critical; it prevents the host's central carbon metabolism from siphoning off L-Phe for protein synthesis or draining the intracellular NADH pool, thereby maximizing the flux toward L-PLA.

Step 3: Biotransformation

• Resuspend the resting cells to a high cell density (e.g., 20 g/L Cell Dry Weight) in 100 mM phosphate buffer (pH 7.5) containing 10 g/L L-Phe.

• Incubate at 35°C with high aeration (250 rpm). Causality: High aeration is mandatory because L-AAD requires molecular oxygen as the electron acceptor for the initial deamination step.

• Monitor L-PLA accumulation via HPLC over 24-48 hours.

References

• Bioconversion of phenylpyruvate to phenyllactate: gene cloning, expression, and enzymatic characterization of D- and L1-lactate dehydrogenases from Lactobacillus plantarum SK002. PubMed.[Link]

• A Specialized Dehydrogenase Provides l‐Phenyllactate for FR900359 Biosynthesis. PMC.[Link]

• A new approach for efficient synthesis of phenyllactic acid from L‐phenylalanine: Pathway design and cofactor engineering. ResearchGate.[Link]

• The aminotransferase Aat initiates 3-phenyllactic acid biosynthesis in Pediococcus acidilactici. Frontiers.[Link]

• Showing NP-Card for L-3-Phenyllactic acid (NP0000566). NP-MRD.[Link]

• Novel strategy for phenyllactic acid biosynthesis from phenylalanine by whole cell recombinant Escherichia coli coexpressing L-phenylalanine oxidase and L-lactate dehydrogenase. PubMed. [Link]

• A model of human phenylalanine metabolism in normal subjects and in phenylketonuric patients. PNAS.[Link]

• Schematic view of L-phenyllactic acid production from phenylpyruvic acid with NADH regeneration system. ResearchGate.[Link]

• Enantioselective Biosynthesis of L-Phenyllactic Acid From Phenylpyruvic Acid In Vitro by L-Lactate Dehydrogenase Coupling With Glucose Dehydrogenase. Frontiers.[Link]

• Efficient Conversion of Phenylpyruvic Acid to Phenyllactic Acid by Using Whole Cells of Bacillus coagulans SDM. PMC.[Link]

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(S)-3-Phenyllactate: A Comprehensive Technical Guide to its Role as a Metabolic Biomarker for Phenylketonuria (PKU)

For Researchers, Scientists, and Drug Development Professionals

Abstract

Phenylketonuria (PKU) is an inborn error of metabolism characterized by the inability to properly metabolize the essential amino acid phenylalanine. If left untreated, the accumulation of phenylalanine and its byproducts can lead to severe neurological damage. While blood phenylalanine levels are the current standard for diagnosis and monitoring, there is a growing interest in identifying alternative biomarkers that may offer a more comprehensive view of the metabolic dysregulation in PKU. This guide provides an in-depth technical exploration of (S)-3-phenyllactate, a downstream metabolite of phenylalanine, as a promising biomarker for PKU. We will delve into the biochemical basis for its production, its clinical significance, and detailed methodologies for its accurate quantification in biological matrices.

Introduction to Phenylketonuria and the Need for Advanced Biomarkers

Phenylketonuria (PKU) is an autosomal recessive genetic disorder caused by a deficiency in the enzyme phenylalanine hydroxylase (PAH).[1][2][3] This enzyme is responsible for converting phenylalanine (Phe) into tyrosine.[4][5] When PAH is deficient, Phe accumulates in the blood and tissues.[4][6] Untreated PKU can lead to severe intellectual disability, seizures, and other neurological problems.[1][4]

The cornerstone of PKU management is a strict, lifelong diet low in phenylalanine.[3][7] Monitoring of blood Phe levels is the current gold standard for assessing dietary compliance and treatment efficacy.[4][8] However, Phe levels can fluctuate significantly based on recent dietary intake, and they may not fully reflect the chronic metabolic burden on the patient. This has led to a search for alternative biomarkers that can provide a more integrated picture of metabolic control and potentially correlate better with clinical outcomes.

The Biochemical Rationale for (S)-3-Phenyllactate as a PKU Biomarker

In individuals with PKU, the primary pathway for phenylalanine metabolism is blocked. This forces the body to utilize alternative, secondary metabolic routes.[1][6] One of these pathways is the transamination of phenylalanine to phenylpyruvate.[9][10] Phenylpyruvate can then be further metabolized into other compounds, including phenyllactate and phenylacetate.[9][10]

The accumulation of these metabolites is a hallmark of untreated or poorly managed PKU.[4] In particular, (S)-3-phenyllactate has emerged as a strong candidate for a reliable biomarker due to its direct link to phenylalanine overload. Its presence and concentration in biological fluids like urine and blood are indicative of the extent of metabolic dysregulation.[4][10]

Biochemical Pathway of Phenylalanine Metabolism in PKU

The following diagram illustrates the metabolic fate of phenylalanine in both healthy individuals and those with PKU, highlighting the pathway leading to the formation of (S)-3-phenyllactate.

Caption: Phenylalanine metabolism in health and PKU.

Clinical Utility and Advantages of (S)-3-Phenyllactate Monitoring

Recent metabolomic studies have consistently shown that phenyllactate is significantly elevated in PKU patients compared to healthy controls.[11][12] This elevation is not only a qualitative marker but also shows a quantitative relationship with phenylalanine levels, making it a valuable tool for monitoring metabolic control.

Advantages of (S)-3-Phenyllactate as a Biomarker:

• Reflects Chronic Metabolic Load: Unlike the more labile blood Phe levels, phenyllactate concentrations may provide a more integrated measure of metabolic control over a longer period.

• Potential for Non-Invasive Monitoring: (S)-3-phenyllactate is readily excreted in urine, offering a non-invasive sample collection method that is particularly advantageous for pediatric patients.[4][10]

• Complementary to Phenylalanine: Measuring both phenylalanine and (S)-3-phenyllactate can provide a more comprehensive assessment of the metabolic state in PKU patients.

Analytical Methodologies for the Quantification of (S)-3-Phenyllactate

Accurate and precise quantification of (S)-3-phenyllactate is crucial for its clinical application. The primary analytical techniques employed are based on chromatography coupled with mass spectrometry.

Sample Preparation: A Critical First Step

The complexity of biological matrices such as plasma, serum, and urine necessitates a robust sample preparation protocol to remove interferences and concentrate the analyte of interest.[13][14]

Common Sample Preparation Techniques:

• Protein Precipitation (PP): A simple and rapid method for removing proteins from plasma or serum samples.[13]

• Liquid-Liquid Extraction (LLE): A technique that separates compounds based on their relative solubilities in two different immiscible liquids.[13][15]

• Solid-Phase Extraction (SPE): A highly selective method that uses a solid sorbent to isolate the analyte from the sample matrix.[13][15][16]

Experimental Protocol: Solid-Phase Extraction (SPE) for (S)-3-Phenyllactate from Urine

This protocol provides a general framework for the extraction of (S)-3-phenyllactate from urine samples. Optimization may be required based on the specific SPE sorbent and analytical instrumentation used.

Materials:

• Urine sample

• Internal standard (e.g., isotopically labeled phenyllactate)

• SPE cartridges (e.g., reversed-phase C18)

• Methanol (conditioning solvent)

• Deionized water (equilibration solvent)

• 0.1% Formic acid in water (wash solution)

• Methanol or Acetonitrile (elution solvent)

• Vacuum manifold

Procedure:

• Sample Pre-treatment: Centrifuge the urine sample to remove any particulate matter.

• Internal Standard Spiking: Add a known amount of the internal standard to an aliquot of the urine supernatant.

• SPE Cartridge Conditioning: Pass methanol through the SPE cartridge to activate the sorbent.

• Equilibration: Equilibrate the cartridge by passing deionized water through it.

• Sample Loading: Load the pre-treated urine sample onto the SPE cartridge.

• Washing: Wash the cartridge with 0.1% formic acid in water to remove unretained interferences.

• Elution: Elute the (S)-3-phenyllactate and the internal standard from the cartridge using an appropriate organic solvent like methanol or acetonitrile.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen and reconstitute the residue in a suitable solvent for analysis.

Workflow for SPE-based Sample Preparation

The following diagram outlines the key steps in the solid-phase extraction workflow.

Caption: Solid-Phase Extraction (SPE) workflow for phenyllactate.

Analytical Instrumentation: LC-MS/MS for High Sensitivity and Selectivity

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the preferred analytical platform for the quantification of (S)-3-phenyllactate due to its high sensitivity, selectivity, and ability to handle complex biological matrices.[17][18]

Key Components of an LC-MS/MS Method:

• Liquid Chromatography (LC): A reversed-phase C18 column is typically used to separate (S)-3-phenyllactate from other components in the sample extract.

• Mass Spectrometry (MS): Electrospray ionization (ESI) in negative ion mode is commonly employed for the detection of (S)-3-phenyllactate. Multiple Reaction Monitoring (MRM) is used for quantification, providing high specificity by monitoring a specific precursor-to-product ion transition.

Table 1: Example LC-MS/MS Parameters for (S)-3-Phenyllactate Analysis

Parameter	Setting
LC Column	Reversed-phase C18, 2.1 x 100 mm, 1.8 µm
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Flow Rate	0.3 mL/min
Ionization Mode	ESI Negative
MRM Transition	Specific m/z values for precursor and product ions would be listed here
Internal Standard	Isotopically labeled (S)-3-phenyllactate

Future Perspectives and Conclusion

(S)-3-phenyllactate holds significant promise as a clinically relevant biomarker for the management of phenylketonuria. Its quantification, alongside traditional phenylalanine monitoring, can offer a more nuanced understanding of an individual's metabolic state. Further research is warranted to establish clear clinical reference ranges and to fully elucidate the correlation between (S)-3-phenyllactate levels and long-term neurocognitive outcomes in PKU patients.

The development of high-throughput and cost-effective analytical methods will be crucial for the widespread adoption of (S)-3-phenyllactate testing in clinical practice. As our understanding of the complex metabolic perturbations in PKU continues to grow, the integration of novel biomarkers like (S)-3-phenyllactate will undoubtedly play a pivotal role in optimizing therapeutic strategies and improving the quality of life for individuals living with this challenging genetic disorder.

References

• Phenylketonuria: An Inborn Error of Phenylalanine Metabolism - PMC. (URL: )
• Phenylketonuria: PKU - The Medical Biochemistry Page. (URL: )
• High-performance liquid chromatography determination of phenyllactic acid in MRS broth. (URL: )
• Phenylketonuria (PKU) Urinary Metabolomic Phenotype Is Defined by Genotype and Metabolite Imbalance: Results in 51 Early Treated Patients Using Ex Vivo 1H-NMR Analysis - MDPI. (URL: )
• Biomarkers for Phenylketonuria - membrapure.de. (URL: )
• Phenylalanine metabolism. Most of phenylalanine obtained from diet or...
• Improving 3-phenyllactic acid production of Lactobacillus plantarum AB-1 by enhancing its quorum-sensing capacity - PMC. (URL: )
• Advances in Sample Preparation for Biological Fluids | LCGC Intern
• Understanding the importance of sample preparation for the analysis of biological samples. (URL: )
• Bioanalytical sample prepar

• The clinical relevance of novel biomarkers as outcome parameter in adults with phenylketonuria - PubMed. (URL: [Link])

• Sample Preparation Techniques for Biological M

• Phenylalanine metabolism and Overview of phenylketonuria : Medical Biochemistry : Dr Priyansh jain - YouTube. (URL: [Link])

• BioMarin Phase 3 Study of Pegvaliase for Phenylketonuria (PKU) Meets Primary Endpoint of Blood Phenylalanine (Phe) Reduction (p<0.0001). (URL: [Link])

• Synthetic and analytical strategies for the quantification of phenyl-γ-valerolactone conjugated metabolites in human urine - PubMed. (URL: [Link])

• Metabolomics and Lipidomics Explore Phenotype-Specific Molecular Signatures for Phenylketonuria - MDPI. (URL: )
• Analytical Methods for Exploring Nutraceuticals Based on Phenolic Acids and Polyphenols. (URL: )
• Untargeted Metabolomic Study for Urinary Characterization of Adult Patients with Phenylketonuria - PMC. (URL: )

• Validation of a high-throughput method for the quantification of flavanol and procyanidin biomarkers and methylxanthines in plasma - CentAUR. (URL: [Link])

• Metabolic phenotyping in phenylketonuria reveals disease clustering independently of metabolic control | Request PDF - ResearchGate. (URL: [Link])

• Clinical utility gene card for: Phenylketonuria - PMC. (URL: [Link])

• Current Insights into Nutritional Management of Phenylketonuria: An Update for Children and Adolescents - PMC. (URL: [Link])

• State-of-the-Art 2019 on Gene Therapy for Phenylketonuria - PMC. (URL: [Link])

• The impact of phenylketonuria on PKU p

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An In-depth Technical Guide to the Antifungal Mechanism of Action of (S)-3-Phenyllactic Acid

Introduction: Unveiling the Potential of a Natural Antimicrobial

(S)-3-phenyllactic acid (PLA) is a naturally occurring organic acid, primarily produced by various species of lactic acid bacteria (LAB) as a metabolite of phenylalanine.[1][2] This compound has garnered significant attention within the scientific community for its broad-spectrum antimicrobial properties, demonstrating inhibitory effects against a range of pathogenic bacteria and fungi.[3][4][5] Its efficacy against common food spoilage molds such as Aspergillus, Penicillium, and Fusarium, as well as clinically relevant yeasts like Candida species, positions PLA as a promising candidate for both food biopreservation and the development of novel antifungal therapeutics.[4][6][7]

This guide provides an in-depth exploration of the core antifungal mechanisms of (S)-3-phenyllactic acid, synthesizing current research to offer a comprehensive resource for researchers, scientists, and drug development professionals. We will delve into the molecular interactions and cellular consequences of PLA exposure in fungi, detail the experimental methodologies used to elucidate these mechanisms, and provide field-proven insights into the causality behind experimental choices.

Core Antifungal Mechanisms: A Two-Pronged Assault

The antifungal action of (S)-3-phenyllactic acid is not attributed to a single, isolated event but rather a multifaceted attack on the fungal cell. The primary mechanisms converge on two critical cellular functions: the maintenance of cell membrane integrity and the process of mitochondrial energy metabolism.

Disruption of Fungal Cell Membrane Integrity

A primary and crucial mode of action for PLA is the disruption of the fungal cell's primary defense: the cell membrane.[3][8] This effect is particularly pronounced in acidic environments, a condition often created by the lactic acid bacteria that produce PLA, highlighting a synergistic relationship between the compound and its production environment.[2][9]

Mechanistic Insights:

Exposure to PLA leads to observable morphological changes in fungi, such as a wrinkled and shrunken appearance of spores.[8] This is a direct consequence of compromised membrane integrity. The lipophilic nature of undissociated PLA at lower pH allows it to readily partition into the lipid bilayer of the fungal cell membrane. This intercalation disrupts the membrane's structural organization, leading to an increase in permeability.[8] The compromised membrane loses its ability to maintain a proper electrochemical gradient, resulting in the uncontrolled leakage of vital intracellular components, including proteins and nucleic acids.[8] This loss of cellular contents is a critical step leading to cell death.

Visualization of Membrane Disruption Workflow:

Caption: Workflow of PLA-induced cell membrane disruption.

Experimental Protocol: Assessing Cell Membrane Integrity via Propidium Iodide (PI) Staining

This protocol provides a reliable method to quantify the percentage of fungal cells with compromised membranes following treatment with PLA. Propidium iodide is a fluorescent intercalating agent that is membrane-impermeant and therefore excluded from viable cells.[10][11] In cells with damaged membranes, PI can enter, bind to DNA, and emit a strong red fluorescence.[12]

• Rationale: This assay is a direct and quantitative measure of membrane damage. The choice of PI is based on its well-established properties and its compatibility with standard flow cytometry and fluorescence microscopy instrumentation.[10]

• Materials:

  • Fungal cell culture (e.g., Candida albicans, Aspergillus flavus)

  • (S)-3-Phenyllactic acid

  • Phosphate-buffered saline (PBS), sterile

  • Propidium Iodide (PI) stock solution (1 mg/mL in water)

  • Appropriate fungal growth medium (e.g., Sabouraud Dextrose Broth)

  • Microcentrifuge and tubes

  • Flow cytometer or fluorescence microscope

• Step-by-Step Methodology:

  • Fungal Culture Preparation: Inoculate the test fungus into a suitable liquid medium and incubate under optimal conditions to reach the mid-logarithmic growth phase.

  • Treatment with PLA: Harvest the fungal cells by centrifugation, wash twice with sterile PBS, and resuspend in PBS to a standardized cell density (e.g., 1 x 10^6 cells/mL). Expose the cells to varying concentrations of PLA (including a no-drug control) for a predetermined time (e.g., 2-4 hours).

  • PI Staining: Following treatment, centrifuge the cell suspensions to pellet the cells. Wash the cells once with PBS to remove residual PLA. Resuspend the pellets in 500 µL of PBS. Add PI to a final concentration of 1-2 µg/mL.

  • Incubation: Incubate the cells in the dark at room temperature for 15-30 minutes. This allows sufficient time for the dye to enter compromised cells and bind to DNA.

  • Analysis: Analyze the stained cells immediately by flow cytometry (excitation ~535 nm, emission ~617 nm) or fluorescence microscopy.[10]

  • Quantification: The percentage of PI-positive cells, which will fluoresce red, represents the population with compromised membrane integrity.[10]

Interference with Mitochondrial Energy Metabolism

Beyond the cell surface, PLA exerts a potent inhibitory effect on the powerhouse of the fungal cell: the mitochondria.[8][13] This disruption of energy metabolism is a critical component of its fungicidal activity, leading to a cascade of events that culminates in apoptosis.

Mechanistic Insights:

Ultrastructural analysis of PLA-treated fungi reveals significant damage to mitochondria and other organelles, even when the cell membrane appears relatively intact.[13][14] PLA has been shown to reduce the activities of key mitochondrial enzymes, including ATPase and dehydrogenases.[8] This enzymatic inhibition directly impairs the electron transport chain and oxidative phosphorylation, leading to a significant decrease in ATP synthesis.[8]

A direct consequence of this mitochondrial dysfunction is the overproduction of reactive oxygen species (ROS).[13][14] While ROS are normal byproducts of metabolism, their excessive accumulation induces oxidative stress, causing damage to lipids, proteins, and nucleic acids.[15][16] This surge in ROS, coupled with mitochondrial damage, triggers the release of cytochrome C into the cytoplasm, a key signaling event that initiates the apoptotic cascade and programmed cell death.[13][17] Some studies also suggest that PLA can act as an antioxidant in certain contexts, decreasing ROS production in neutrophils and mitochondria, indicating a complex, context-dependent role in modulating oxidative stress.[18]

Visualization of PLA's Impact on Mitochondrial Function:

Caption: PLA-induced mitochondrial dysfunction leading to apoptosis.

Experimental Protocol: Detection of Intracellular Reactive Oxygen Species (ROS)

This protocol utilizes 2',7'-dichlorodihydrofluorescein diacetate (DCFH-DA), a well-established fluorescent probe, to detect and quantify intracellular ROS.[15][16]

• Rationale: DCFH-DA is a cell-permeable compound that is non-fluorescent until it is deacetylated by intracellular esterases to DCFH, which is then oxidized by ROS into the highly fluorescent 2',7'-dichlorofluorescein (DCF).[19] The intensity of the green fluorescence is directly proportional to the amount of ROS present. This method is widely used due to its sensitivity and reliability.[20]

• Materials:

  • Fungal cell culture

  • (S)-3-Phenyllactic acid

  • PBS, sterile

  • DCFH-DA stock solution (e.g., 10 mM in DMSO)

  • Appropriate fungal growth medium

  • Microplate reader with fluorescence capabilities or fluorescence microscope

• Step-by-Step Methodology:

  • Fungal Culture and Treatment: Prepare and treat fungal cells with PLA as described in the PI staining protocol (Steps 1 and 2).

  • Loading with DCFH-DA: After the PLA treatment period, pellet the cells by centrifugation and wash once with sterile PBS.

  • Resuspend the cells in PBS containing DCFH-DA at a final working concentration (e.g., 10 µM).[19]

  • Incubation: Incubate the cells in the dark at 37°C for 30-60 minutes to allow for dye uptake and de-esterification.

  • Washing: Centrifuge the cells to remove the extracellular DCFH-DA solution. Wash the cells twice with PBS to reduce background fluorescence.

  • Measurement: Resuspend the final cell pellet in PBS. Measure the fluorescence intensity using a microplate reader (excitation ~485 nm, emission ~530 nm) or visualize under a fluorescence microscope.[19] An increase in fluorescence intensity in PLA-treated cells compared to the control indicates an increase in ROS production.

Quantifying the Antifungal Efficacy of (S)-3-Phenyllactic Acid

To assess the potency of an antifungal agent, the Minimum Inhibitory Concentration (MIC) and Minimum Fungicidal Concentration (MFC) are determined. The MIC is the lowest concentration of the compound that prevents visible growth of a microorganism, while the MFC is the lowest concentration that results in fungal death.[21][22]

Table 1: MIC and MFC Values of (S)-3-Phenyllactic Acid (PLA) Against Various Fungal Species

Fungal Species	MIC (mg/mL)	MFC (mg/mL)	Reference
Aspergillus flavus	6	12	[8]
Aspergillus spp. (various)	3.75 - 7.5	3.75 - 10	[6][23]
Penicillium spp. (various)	3.75 - 7.5	3.75 - 10	[6][23]
Fusarium spp. (various)	< 7.5	≤ 10	[6][23]
Rhizopus oryzae	8	-	[13][14]
Rhizopus sp.	180	-	[5][24]
Mucor sp.	180	-	[5][24]

Note: MFC values are not always reported in all studies. The high MIC for Rhizopus and Mucor in one study may reflect different experimental conditions or strain variations.

Experimental Protocol: Determination of MIC and MFC

This protocol is based on the standardized broth microdilution method outlined by the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST).[25][26]

• Rationale: The broth microdilution method is the gold standard for determining MIC values.[26] It is a quantitative and reproducible assay that allows for the testing of multiple compounds and concentrations simultaneously in a high-throughput format.

• Materials:

  • 96-well microtiter plates, sterile

  • (S)-3-Phenyllactic acid

  • Test fungus

  • Appropriate sterile liquid growth medium (e.g., RPMI-1640, Mueller-Hinton Broth)[22]

  • Sterile saline or PBS

  • Spectrophotometer (for inoculum standardization)

  • Incubator

• Step-by-Step Methodology:

  • Inoculum Preparation: Culture the fungal isolate on an appropriate agar plate. Suspend colonies in sterile saline to achieve a turbidity equivalent to a 0.5 McFarland standard, which corresponds to approximately 1-5 x 10^6 CFU/mL.[25] Dilute this suspension in the test medium to achieve the final desired inoculum concentration (e.g., 0.5-2.5 x 10^3 CFU/mL).[25]

  • Serial Dilution of PLA: Prepare serial twofold dilutions of PLA in the liquid growth medium directly in the wells of a 96-well plate.[21][27] Ensure the final volume in each well is consistent (e.g., 100 µL).

  • Inoculation: Add the standardized fungal inoculum to each well containing the PLA dilutions.[28] Include a positive control well (inoculum, no drug) and a negative control well (medium only).

  • Incubation: Incubate the plate at an appropriate temperature (e.g., 35°C) for 24-48 hours.[27]

  • MIC Determination: The MIC is the lowest concentration of PLA that causes a significant inhibition of visible fungal growth compared to the drug-free control well.[21] This can be determined visually or by reading the optical density at 600 nm (OD600) with a microplate reader.[28][29]

  • MFC Determination: To determine the MFC, take an aliquot (e.g., 10-20 µL) from each well that shows no visible growth (i.e., at and above the MIC). Spread the aliquot onto a fresh, drug-free agar plate.

  • Incubate the agar plates at the appropriate temperature for 24-48 hours. The MFC is the lowest concentration that results in no colony formation, indicating a 99.9% reduction in the initial inoculum.[21]

Conclusion and Future Perspectives

(S)-3-phenyllactic acid employs a potent, dual-action mechanism against fungi, primarily by disrupting cell membrane integrity and crippling mitochondrial energy metabolism. This leads to a cascade of events including leakage of cellular contents, ATP depletion, oxidative stress, and ultimately, programmed cell death. Its broad spectrum of activity and natural origin make it a compelling subject for further research in the development of new antifungal agents and food preservation strategies.

Future research should focus on elucidating the precise molecular targets of PLA within the cell membrane and mitochondria. Investigating potential synergistic effects with existing antifungal drugs could open new avenues for combination therapies, potentially reducing required dosages and mitigating the development of resistance. As we continue to face challenges from drug-resistant fungal pathogens, natural compounds like (S)-3-phenyllactic acid offer a valuable and promising frontier in the search for effective solutions.

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Physiological Concentration of (S)-3-Phenyllactate in Mammalian Serum: A Technical Guide

Executive Summary

(S)-3-Phenyllactate (PLA), also known as L-3-phenyllactic acid, is a chiral aromatic organic acid that serves as a critical node between host amino acid metabolism and gut microbiome activity. Historically viewed primarily as a byproduct of microbial fermentation or a biomarker for inborn errors of metabolism such as Phenylketonuria (PKU), recent high-resolution metabolomics have redefined PLA as a physiologically active molecule. It is continuously released from skeletal muscle and acts as an immunomodulator in the mammalian bloodstream.

This whitepaper provides an in-depth technical synthesis of the physiological concentrations of PLA in mammalian serum, the mechanistic pathways governing its synthesis, and the gold-standard analytical methodologies required for its precise quantification.

Metabolic Origins and Mechanistic Pathways

The presence of PLA in mammalian serum is the result of a dual-origin system: endogenous host metabolism and exogenous microbial fermentation.

• Endogenous Transamination (Host): In the host, dietary L-phenylalanine is primarily converted to L-tyrosine by the enzyme phenylalanine hydroxylase (PAH). However, when PAH is saturated or genetically deficient (as in PKU), phenylalanine undergoes transamination via aminotransferases to form phenylpyruvate. Phenylpyruvate is subsequently reduced by lactate dehydrogenase (LDH) into (S)-3-phenyllactate [1]. Furthermore, recent evidence indicates that PLA is physiologically produced and released by skeletal muscle during physical exercise [2].

• Exogenous Fermentation (Microbiome): The gut microbiota actively ferments unabsorbed dietary aromatic amino acids. Bacterial species, particularly Lactobacillus and Bifidobacterium, produce significant quantities of both D- and L-isomers of PLA, which are absorbed through the intestinal epithelium into the systemic circulation [3].

Metabolic origins of (S)-3-phenyllactate via host transamination and gut microbiota fermentation.

Quantitative Profiling in Mammalian Serum

Quantifying PLA is challenging due to its low physiological baseline and the presence of structurally similar aromatic acids. In healthy human adults, the baseline serum concentration of PLA is tightly regulated, typically hovering around 1.0 to 1.5 µM.

Deviations from this baseline are highly indicative of specific physiological or pathological states. For instance, in sepsis, the accumulation of phenylcarboxylic acids (including PLA) occurs due to massive protein catabolism and microbiome dysbiosis [4]. Conversely, in neuroinflammatory conditions like Multiple Sclerosis (MS), reduced serum PLA levels correlate with a benign clinical phenotype, suggesting a potential role for PLA in effector B cell modulation [5].

Table 1: Summary of (S)-3-Phenyllactate Serum Concentrations

Physiological/Pathological State	Average Serum Concentration	Clinical Context / Causality
Healthy Baseline (Adults)	~1.2 - 1.5 µM (1200 - 1500 nmol/L)	Normal integration of endogenous metabolism and gut microbiota [4].
Post-Acute Exercise	~1.9 - 2.4 µM (Up to 57% increase)	Physiologically released from skeletal muscle; acts as an anti-inflammatory mediator [2].
Phenylketonuria (PKU)	> 10.0 µM (Markedly Elevated)	PAH deficiency forces phenylalanine into the transamination pathway, flooding serum with PLA [6].
Benign Multiple Sclerosis	< 1.0 µM (Significantly Reduced)	Lower PLA levels are associated with favorable clinical courses and altered effector B cell ratios[5].
Severe Sepsis	> 3.0 µM (Elevated)	Decompensation of alternative catabolic pathways and bacterial overgrowth [4].

Analytical Methodology: UPLC-MS/MS Quantification

To achieve the sensitivity required for sub-micromolar quantification, Ultra-High-Pressure Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS) is the gold standard.

Rationale and Causality Behind Experimental Choices

A critical challenge in quantifying endogenous metabolites is the matrix effect —where serum components cause ion suppression or enhancement during MS detection. While Liquid-Liquid Extraction (LLE) is a traditional approach for organic acids, empirical data demonstrates that LLE yields unsatisfactory analyte recoveries for phenyl-containing acids.

The Solution: Protein precipitation using cold methanol is the superior choice. It achieves near 100% recovery of PLA and eliminates matrix effects. Because the matrix effect is neutralized, researchers can substitute deionized water for analyte-free serum to construct highly accurate, self-validating calibration curves [7].

Step-by-step UPLC-MS/MS workflow for quantifying serum (S)-3-phenyllactate.

Step-by-Step Protocol: Self-Validating Serum Analysis

This protocol integrates a self-validating mechanism by employing isotopically labeled internal standards (IS) spiked prior to precipitation. This ensures that any volumetric loss or minor ion suppression is internally corrected, guaranteeing trustworthiness in the final quantitative output.

Step 1: Sample Preparation & Internal Standardization

• Thaw serum samples on ice.

• Transfer 100 µL of serum into a microcentrifuge tube.

• Add 10 µL of the Internal Standard (IS) working solution (e.g., isotopically labeled PLA at 5 µmol/L) to establish the baseline for recovery validation.

Step 2: Protein Precipitation

• Add 300 µL of ice-cold methanol to the sample to precipitate serum proteins.

• Vortex vigorously for 30 seconds to ensure complete protein denaturation and metabolite extraction.

Step 3: Centrifugation and Filtration

• Centrifuge the mixture at 14,000 × g for 10 minutes at 4°C.

• Carefully transfer the clear supernatant to a clean UPLC autosampler vial, avoiding the protein pellet.

Step 4: UPLC Separation

• Inject 2 µL of the supernatant onto a reverse-phase C18 column (e.g., YMC-Triart C18, 50 mm × 2.0 mm, 1.9 µm) maintained at 40°C.

• Utilize a step-gradient elution program at a flow rate of 0.4 mL/min.

  • Mobile Phase A: 0.2% acetic acid in water.

  • Mobile Phase B: 0.2% acetic acid in acetonitrile.

• Causality Check: Acetic acid is crucial here as it ensures PLA remains in its protonated, un-ionized state during chromatography, improving peak shape and retention on the hydrophobic C18 stationary phase.

Step 5: MS/MS Detection

• Operate the mass spectrometer in negative electrospray ionization (ESI-) mode.

• Monitor PLA using Multiple Reaction Monitoring (MRM) transitions specific to its mass-to-charge ratio (m/z 165.1 → precursor ion).

• Calculate the final concentration by comparing the peak area ratio of PLA/IS against the deionized water calibration curve[7].

References

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Strategic Identification and Characterization of Novel (S)-3-Phenyllactate Producing Microbial Strains

Target Audience: Researchers, scientists, and drug development professionals.

Executive Summary

(S)-3-Phenyllactic acid (PLA) is a highly valuable chiral aromatic compound with broad-spectrum antimicrobial properties and critical utility as a chiral building block in pharmaceutical synthesis. Identifying novel, high-yield microbial strains capable of stereoselective PLA biosynthesis is a primary objective for industrial biotechnology. This technical guide outlines a comprehensive, self-validating methodology for the targeted enrichment, isolation, and analytical verification of (S)-PLA-producing strains, grounded in metabolic causality and robust analytical chemistry.

Mechanistic Basis of (S)-3-Phenyllactate Biosynthesis

In microbial systems, particularly Lactic Acid Bacteria (LAB) and engineered Pseudomonas or Bacillus species, the biosynthesis of PLA is intrinsically linked to the catabolism of the amino acid L-phenylalanine[1]. The pathway involves a two-step enzymatic cascade:

• Transamination : L-phenylalanine is converted to phenylpyruvate (PPA) by an aminotransferase (AAT). This step requires an α -keto acid (typically α -ketoglutarate) as an amino group acceptor.

• Stereoselective Reduction : PPA is subsequently reduced to (S)-3-phenyllactate. This reaction is catalyzed by a stereospecific phenyllactate dehydrogenase (PLDH) or a promiscuous lactate dehydrogenase (LDH) utilizing NADH as a cofactor[2][3].

The stereocenter at the C2 position dictates the enantiomeric form. While many wild-type LAB produce a racemic mixture or the (D)-enantiomer, identifying strains with highly stereoselective (S)-PLDH activity is paramount for pharmaceutical applications where enantiomeric purity dictates drug efficacy[4][5].

Biosynthetic pathway of (S)-3-phenyllactate from L-phenylalanine via phenylpyruvate.

Rational Strain Screening: Ecological Niches and Selective Pressure

Random screening of environmental isolates is highly inefficient. A rational approach leverages the ecological roles of PLA. Because PLA is a potent antifungal and antibacterial agent, microorganisms that produce high titers of PLA must inherently possess robust tolerance mechanisms[1]. Therefore, optimal sampling sites include complex fermentation matrices with high protein content and microbial competition, such as alfalfa silage, sourdough, pickles, and the intestinal tracts of fish[1][6].

Protocol 1: Directed Enrichment and Primary Isolation

• Objective : To isolate PLA-tolerant candidate strains using a self-validating evolutionary bottleneck.

• Causality : By supplementing the isolation medium with a high concentration of exogenous PLA, we apply a lethal selective pressure to the background microflora. Only strains with intrinsic efflux pumps or metabolic resistance to PLA will survive. High product tolerance is a fundamental prerequisite for high-titer production.

Step-by-Step Methodology :

• Sample Homogenization : Suspend 20 g of environmental sample (e.g., fresh alfalfa silage or fish intestine) in 200 mL of sterile physiological saline (0.9% NaCl). Homogenize for 10 minutes.

• Enrichment : Transfer 5 mL of the homogenate into 50 mL of de Man, Rogosa, and Sharpe (MRS) broth. Incubate at 30°C for 24 hours under microaerophilic conditions.

• Selective Plating : Centrifuge the enriched culture at 5,000 × g for 5 minutes. Resuspend the pellet and perform serial dilutions. Spread 100 µL of the dilutions onto solid MRS agar supplemented with 10 g/L of racemic PLA [1].

• Incubation & Isolation : Incubate plates at 30°C for 48-72 hours. Pick distinct colonies that exhibit robust growth and transfer them to fresh liquid MRS medium for secondary screening.

High-Throughput Screening & Analytical Validation

Primary isolation yields tolerant strains, but secondary screening is required to quantify de novo PLA biosynthesis and determine enantiomeric excess (ee). High-Performance Liquid Chromatography (HPLC) is the gold standard for this validation[7].

Protocol 2: HPLC Quantification of PLA Production

• Objective : To accurately quantify PLA titer and separate it from precursors (Phe, PPA) in the fermentation broth.

• Causality : PLA is an organic acid. In a neutral mobile phase, it ionizes, leading to poor retention and severe peak tailing on a hydrophobic C18 column. By acidifying the mobile phase with 0.5% phosphoric acid, we suppress the ionization of the carboxyl group. The fully protonated PLA interacts strongly with the stationary phase, ensuring sharp, symmetrical peaks and baseline resolution from structural analogs[7].

Step-by-Step Methodology :

• Sample Preparation : Cultivate isolated strains in MRS broth supplemented with 5 g/L L-phenylalanine for 48 hours. Centrifuge at 10,000 × g for 10 minutes to obtain the cell-free supernatant.

• Filtration : Pass the supernatant through a 0.22 µm PTFE syringe filter to remove particulate matter and macromolecules.

• Chromatographic Separation :

  • Column : Agilent Zorbax SB-C18 (4.6 mm × 150 mm, 5 µm)[7].

  • Mobile Phase : Isocratic elution using Methanol : 0.5% aqueous Phosphoric acid (V/V) at an optimized ratio (typically 30:70 to 40:60).

  • Flow Rate : 1.0 mL/min.

  • Injection Volume : 10 µL.

  • Column Temperature : 30°C.

• Detection : Monitor UV absorbance at 210 nm (optimal for the carboxylate/aromatic chromophores).

• Chiral Resolution (Critical for (S)-PLA) : To determine the enantiomeric excess of (S)-PLA, utilize a chiral stationary phase (e.g., Chiralpak MA+) with a mobile phase of 2 mM CuSO₄, exploiting ligand-exchange chromatography to separate (D)- and (S)-enantiomers[4].

Experimental workflow for the isolation and validation of (S)-PLA producing strains.

Data Synthesis and Strain Comparison

The identification of a commercially viable strain requires evaluating both the absolute titer of PLA and the stereospecificity of the dehydrogenase enzymes. Table 1 summarizes representative data from successful screening campaigns across different microbial niches.

Table 1: Quantitative Comparison of Identified PLA-Producing Strains

Microbial Strain	Ecological Source	Key Enzyme	Max Yield	Enantiomeric Form	Analytical Method
Lactobacillus plantarum	Alfalfa Silage	LDH / PLDH	~1.0 - 3.0 g/kg	Mixed (L/D)	HPLC (UV 210 nm)
Weissella confusa DY2	Fish Intestines	LDH	2.99 mg/mL	Not specified	HPLC (C18 column)
Pseudomonas sp. BC-IS	Soil	Nitrilase / Amidase	15 g/OD₆₃₀	(S)-PLA (99.5% ee)	Chiral HPLC
Bacillus coagulans SDM	Soil	L-LDH	High titer	(S)-PLA	Enzymatic Assay

Note: Strains like Pseudomonas sp. BC-IS demonstrate the power of enantioselective bioconversion, achieving 99.5% ee for (S)-PLA through targeted mutagenesis and optimized calcium chloride precipitation[4].

Genomic and Enzymatic Validation

Once a high-yielding strain is identified, genomic validation is required to ensure the stability and safety of the organism.

• Taxonomic Identification : Amplify and sequence the 16S rRNA gene. Compare against the NCBI RefSeq database to confirm species identity (e.g., Lactobacillus plantarum, Weissella confusa)[1][6].

• Pathway Elucidation : Utilize whole-genome sequencing to identify specific ldh (lactate dehydrogenase) or pldh (phenyllactate dehydrogenase) genes[3]. The expression of these genes can be cloned into E. coli BL21(DE3) vectors to characterize the isolated enzyme's Michaelis-Menten kinetics ( Km​ , Vmax​ ) and confirm its stereospecificity for the (S)-enantiomer[5].

Conclusion

The discovery of novel (S)-3-phenyllactate producing strains requires a synthesis of microbiology, evolutionary pressure, and rigorous analytical chemistry. By leveraging PLA-supplemented enrichment media, researchers can rapidly bypass non-tolerant strains. Subsequent validation utilizing ion-suppression HPLC ensures precise quantification, while chiral chromatography and genomic mining confirm the stereospecificity and enzymatic machinery necessary for industrial-scale pharmaceutical applications.

References

• Source: mdpi.
• Title: Conversion of a Cyanhydrin Compound into S-( - )
• Title: Showing NP-Card for L-3-Phenyllactic acid (NP0000566)
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Protocols & Analytical Methods

Advanced HPLC-UV Protocol for the Quantification of (S)-3-Phenyllactate (PLA)

Introduction & Mechanistic Rationale

(S)-3-Phenyllactate (also known as L-phenyllactic acid or PLA) is a broad-spectrum antimicrobial organic acid primarily synthesized by Lactic Acid Bacteria (LAB) [2]. Due to its rising prominence as a biopreservative in food sciences and as a highly specific chemical marker in unifloral honeys [3], establishing a robust, reproducible quantification method is critical for quality control and pharmacokinetic profiling.

As an application scientist, designing a chromatographic method requires moving beyond simple recipes to understand the physicochemical behavior of the analyte. The following protocol is engineered based on three mechanistic pillars:

• Stationary Phase Selection: PLA is a moderately hydrophobic organic acid. A standard C18 reversed-phase column provides optimal hydrophobic interactions with the analyte's phenyl ring, ensuring adequate retention and peak symmetry.

• Mobile Phase pH Suppression: The pKa of PLA is approximately 3.46. To prevent peak tailing and retention loss caused by partial ionization, the mobile phase must be highly acidic (pH ~2.0). We utilize 0.1% Trifluoroacetic acid (TFA), which suppresses the ionization of the carboxylate group, ensuring PLA remains in its fully protonated, lipophilic state.

• UV Detection Causality: While the phenyl ring exhibits weak absorption at 254 nm, the combination of the aromatic ring transitions ( E1​ and E2​ bands) and the carboxylic acid carbonyl group yields a robust, high-intensity absorption band in the deep UV region. Therefore, detection at 210 nm maximizes the signal-to-noise ratio, achieving limits of detection suitable for trace analysis [1].

Biosynthetic Context & Target Matrix

Understanding the origin of the analyte dictates the sample preparation strategy. In bacterial cultures (e.g., Pediococcus or Lactobacillus species), PLA is synthesized intracellularly and secreted into the protein-rich extracellular broth. L-phenylalanine is transaminated to phenylpyruvic acid (PPA), which is subsequently reduced to PLA by lactate dehydrogenase [2].

Caption: Biosynthetic pathway of (S)-3-phenyllactate from L-phenylalanine in lactic acid bacteria.

Materials and Reagents

• Analytical Standards: (S)-3-phenyllactic acid standard (≥98% purity).

• Solvents: HPLC-grade Acetonitrile (ACN) with low UV cutoff (<190 nm), Ultrapure water (18.2 MΩ·cm).

• Modifiers: Trifluoroacetic acid (TFA, HPLC/Spectro grade), Perchloric acid (0.5 M for precipitation).

• Consumables: 0.22 µm Nylon syringe filters, amber HPLC autosampler vials.

Sample Preparation Workflow

Biological matrices like MRS bacterial broth or plasma are rich in proteins that can irreversibly foul HPLC columns and cause severe background noise at 210 nm.

Causality of Deproteinization: Perchloric acid is explicitly selected over Trichloroacetic acid (TCA) or organic solvents for this protocol. It provides rapid, quantitative protein precipitation without introducing interfering UV-absorbing artifacts at the 210 nm detection wavelength, which is a common failure point when using TCA [2].

Step-by-Step Extraction Methodology

• Harvesting: Collect 1.0 mL of bacterial culture supernatant or biological fluid in a 1.5 mL microcentrifuge tube.

• Primary Clearance: Centrifuge the sample at 10,000 × g for 10 minutes at 4 °C to pellet whole cells and large cellular debris.

• Deproteinization: Transfer 500 µL of the clarified supernatant to a new tube. Add 50 µL of 0.5 M Perchloric acid. Vortex vigorously for 30 seconds to ensure homogeneous mixing.

• Incubation: Incubate the mixture on ice for exactly 15 minutes to drive complete protein aggregation.

• Secondary Clearance: Centrifuge at 15,000 × g for 15 minutes at 4 °C to tightly pellet the precipitated proteins.

• Filtration: Pass the highly clarified supernatant through a 0.22 µm Nylon syringe filter directly into an amber HPLC autosampler vial.

Caption: Step-by-step sample preparation workflow for HPLC-UV quantification of PLA.

Chromatographic Conditions

The following gradient method is designed to separate PLA from highly polar matrix interferents while ensuring the column is washed of lipophilic compounds between runs[4].

• System: High-Performance Liquid Chromatograph equipped with a Diode Array Detector (DAD) or standard UV-Vis detector.

• Analytical Column: C18 Reversed-Phase (250 mm × 4.6 mm, 5 µm particle size, fully endcapped).

• Column Temperature: 30 °C (Critical for maintaining reproducible solvent viscosity and mass transfer kinetics).

• Flow Rate: 0.8 mL/min.

• Injection Volume: 10 µL.

• Detection Wavelength: 210 nm (Reference wavelength: 360 nm if using DAD to correct for baseline drift).

Gradient Elution Profile

Mobile Phase A: 0.1% TFA in Ultrapure Water (v/v) Mobile Phase B: 100% Acetonitrile

Time (min)	% Mobile Phase A	% Mobile Phase B	Chromatographic Rationale
0.0	95	5	Initial conditions.
5.0	95	5	Isocratic Hold: Elutes highly polar matrix components (sugars, short-chain acids) in the void volume.
20.0	40	60	Linear Ramp: Ensures baseline resolution and elution of the moderately non-polar PLA.
22.0	5	95	Column Wash: Ramps up organic modifier to flush strongly retained lipophilic compounds.
25.0	5	95	Wash Hold: Prevents carryover into the next injection.
26.0	95	5	Re-equilibration: Returns to initial conditions.
35.0	95	5	End of Run: System ready for next injection.

Method Validation & System Suitability

A trustworthy protocol must function as a self-validating system. Prior to sample analysis, the method should be validated according to ICH Q2(R1) guidelines. The table below summarizes the expected performance metrics for PLA quantification in a complex biological matrix (such as MRS broth) using this specific protocol [1].

Validation Parameter	Expected Value / Range	Acceptance Criteria (ICH)
Linear Dynamic Range	5.0 – 500.0 µg/mL	R2≥0.999
Limit of Detection (LOD)	0.5 µg/mL	Signal-to-Noise (S/N) ≥3
Limit of Quantification (LOQ)	1.5 µg/mL	Signal-to-Noise (S/N) ≥10
Intra-day Precision (RSD%)	1.2% – 2.0%	≤2.0%
Inter-day Precision (RSD%)	2.1% – 2.7%	≤3.0%
Matrix Recovery	96.5% – 98.7%	95.0% – 105.0%

Troubleshooting & Chromatographic Optimization

• Issue: Severe Peak Tailing of PLA.

  • Causality: Secondary retention mechanisms occurring between the carboxylic acid group of PLA and unendcapped free silanols on the silica support.

  • Solution: Ensure the TFA concentration is strictly 0.1% to keep the pH well below PLA's pKa (3.46). Verify that a fully endcapped C18 column is being utilized.

• Issue: Upward Baseline Drift During the Gradient.

  • Causality: Acetonitrile has a slightly higher UV absorbance at 210 nm compared to water. As the gradient shifts from 5% to 60% B, the baseline naturally rises.

  • Solution: This is normal. To compensate, use strictly LC-MS or Spectro-grade Acetonitrile. If using a DAD, activate a reference wavelength (e.g., 360 nm with a 100 nm bandwidth) to electronically subtract the gradient drift.

References

• Armaforte, E., et al. (2006). "High-performance liquid chromatography determination of phenyllactic acid in MRS broth." Journal of Chromatography A, 1131(1-2), 281-284. URL:[Link]

• Prechtl, R., et al. (2023). "The aminotransferase Aat initiates 3-phenyllactic acid biosynthesis in Pediococcus acidilactici." Frontiers in Microbiology, 14. URL:[Link]

• Tuberoso, C. I. G., et al. (2011). "Lumichrome and Phenyllactic Acid as Chemical Markers of Thistle (Galactites tomentosa Moench) Honey." Journal of Agricultural and Food Chemistry, 59(1), 364-369. URL:[Link]

• Kowalski, S., et al. (2023). "3-Phenyllactic Acid and Polyphenols Are Substances Enhancing the Antibacterial Effect of Methylglyoxal in Manuka Honey." MDPI Foods, 12(5), 1080. URL:[Link]

Application Note: (S)-3-Phenyllactate as a Next-Generation Biopreservative in Food Science

As the food science industry pivots away from synthetic chemical additives toward natural, clean-label alternatives, (S)-3-phenyllactic acid (PLA) has emerged as a highly potent biopreservative. Produced naturally via the phenylalanine catabolism pathway by specific strains of lactic acid bacteria (LAB) such as Enterococcus faecalis TH10[1], PLA exhibits broad-spectrum antimicrobial and anti-biofilm activity.

As a Senior Application Scientist, I have designed this guide to move beyond theoretical overviews. This document provides actionable, field-proven methodologies, explaining the deep causality behind experimental design choices to ensure your laboratory workflows are robust, reproducible, and self-validating.

Molecular Mechanics of Antimicrobial Action

To effectively formulate PLA into food matrices, one must first understand its mechanism of action. PLA does not operate via a single target; rather, it utilizes a multi-pronged attack on bacterial and fungal cellular infrastructure:

• pH-Dependent Membrane Penetration: PLA acts as a weak organic acid. Its antimicrobial efficacy is strictly dictated by the environmental pH. In acidic environments (e.g., pH 4.5), the compound exists primarily in its undissociated form (PLAH ). PLAH is highly lipophilic, allowing it to easily penetrate the bacterial lipid bilayer[2].

• Amphiphilic Disruption: Once integrated into the cell membrane, the amphiphilic nature of PLA allows it to interact with both membrane lipids and integral proteins. This disrupts membrane integrity, leading to the leakage of intracellular contents and eventual cell death[2].

• Biofilm Eradication: At sub-inhibitory concentrations, PLA interferes with bacterial quorum sensing and adhesion downregulating the virulence genes necessary for biofilm formation[3].

Caption: Mechanism of (S)-3-Phenyllactic Acid (PLA) against bacterial pathogens.

Quantitative Efficacy Landscape

The efficacy of PLA is highly dependent on the target organism and the pH of the testing matrix. The following table summarizes the Minimum Inhibitory Concentration (MIC) values across key foodborne pathogens.

Pathogen / Spoilage Organism	Strain	MIC Value	Experimental Conditions	Reference
Listeria innocua	ATCC 33090	1.6 mM	BHI Broth, pH 4.5	2[2]
Listeria innocua	ATCC 33090	45.0 mM	BHI Broth, pH 7.0	2[2]
Salmonella enterica Derby	S1	2.0 mg/mL	Microdilution, in vitro	4[4]
Escherichia coli	O26 (E2)	2.75 mg/mL	Microdilution, in vitro	4[4]

Note: The stark difference in MIC for L. innocua between pH 4.5 and 7.0 highlights the necessity of pH-controlled experimental design.

Methodological Frameworks & Validated Protocols

To ensure reproducibility, protocols must be designed with internal logic and causality. Below are two critical workflows for evaluating PLA.

Protocol 1: pH-Stratified Macrobroth Dilution for MIC Determination

Causality & Rationale: Standard MIC assays often neglect media pH. Because PLA's dissociation constant ( pKa​ ) dictates the ratio of the active PLAH form, failing to buffer the media will yield artificially inflated resistance profiles. By stratifying the assay across pH 4.5 to 7.0, we simulate the actual pH of targeted food matrices (e.g., fermented dairy vs. fresh meat)[2].

Step-by-Step Methodology:

• Media Preparation: Prepare Brain Heart Infusion (BHI) broth and aliquot into six batches. Adjust the pH of each batch to 4.5, 5.0, 5.5, 6.0, 6.5, and 7.0 using 1M HCl or 1M NaOH.

• Compound Dilution: Prepare a stock solution of (S)-3-phenyllactic acid. Perform serial twofold dilutions in the pH-adjusted BHI broths (ranging from 0.15 mg/mL to 30 mg/mL).

• Inoculation: Standardize the bacterial inoculum (e.g., Listeria innocua) to a final concentration of 5×105 CFU/mL.

• Incubation: Inoculate the tubes and incubate statically at 37°C for 24 hours.

• Readout: Determine the MIC by identifying the lowest concentration with no visible turbidity.

Self-Validating System & Controls:

• Positive/Negative Controls: Include inoculated broth without PLA (validates bacterial viability) and uninoculated broth with PLA (validates sterility).

• Terminal pH Check: Measure the pH of the media after incubation. If bacterial metabolism significantly shifts the pH, the calculated MIC may be skewed. A stable terminal pH validates the assay's integrity.

Protocol 2: Crystal Violet Anti-Biofilm Efficacy Assay

Causality & Rationale: Pathogens like Salmonella and E. coli utilize biofilms to survive harsh food processing environments[4]. Testing sub-MIC levels of PLA ensures that any observed biofilm reduction is due to specific interference with adhesion and quorum sensing, rather than mere planktonic cell death. Furthermore, methanol fixation is chosen over heat fixation to prevent the degradation of the extracellular polymeric substance (EPS) matrix.

Step-by-Step Methodology:

• Cultivation: Cultivate the target strain in Tryptic Soy Broth (TSB) to the exponential growth phase. Dilute to 106 CFU/mL.

• Plating: Transfer 200 µL of the standardized culture into a 96-well polystyrene microtiter plate.

• Treatment: Add PLA at sub-MIC concentrations (e.g., 1/2 MIC, 1/4 MIC). Incubate statically at 37°C for 24h.

• Washing: Carefully aspirate the media and wash wells three times with sterile PBS to remove non-adherent planktonic cells.

• Fixation & Staining: Fix the biofilm with 99% methanol for 15 minutes. Air dry, then stain with 0.1% (w/v) crystal violet for 20 minutes.

• Quantification: Solubilize the bound dye with 33% glacial acetic acid and measure absorbance at 590 nm using a microplate reader.

Self-Validating System & Controls:

• Blank Control: Sterile media only. Subtract this background absorbance from all test wells to account for non-specific crystal violet binding to polystyrene.

• Planktonic Viability Check: Before discarding the supernatant for washing, plate a sample to ensure that sub-MIC concentrations are truly sub-MIC (planktonic cell counts should be statistically similar to the untreated growth control). This validates that the biofilm reduction is mechanistically distinct from growth inhibition.

Caption: Experimental workflow for determining MIC and anti-biofilm efficacy of PLA.

Translational Applications in Food Matrices

Translating in vitro PLA data into commercial food science requires strategic formulation. High concentrations of PLA can impart a pungent odor to food products[4]. To circumvent this, researchers are utilizing two primary strategies:

• Active Packaging Systems: Instead of direct addition to the food matrix, PLA is being incorporated into active food packaging (e.g., konjac-based edible films). This creates a localized antimicrobial barrier on the surface of the food—where spoilage typically begins—without altering the bulk organoleptic properties of the product[4].

• Synergistic Formulations: Combining PLA with other organic acids (like acetic or lactic acid) or bacteriocins allows for a significant reduction in the required PLA dose. Because PLA specifically interferes with quorum sensing and biofilm formation, it renders pathogens highly susceptible to secondary antimicrobial agents, optimizing food safety while maintaining sensory quality[3].

References

• Source: nih.
• Source: mdpi.
• Source: scispace.
• Source: mdpi.

Sources

• 1. scispace.com [scispace.com]
• 2. Detection of Antilisterial Activity of 3-Phenyllactic Acid Using Listeria innocua as a Model - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. mdpi.com [mdpi.com]

Application Note: Stable Isotope Labeling of (S)-3-Phenyllactate for Metabolic Flux Analysis

Introduction & Biological Context

(S)-3-Phenyllactate (PLA) has emerged as a critical metabolite across diverse biological systems. In biomanufacturing, it is a secreted by-product in Chinese Hamster Ovary (CHO) cell cultures that can inhibit cell growth and alter lactate production . In mammalian physiology, recent stable isotope tracing has revealed that circulating PLA is primarily host-derived rather than exclusively a product of the gut microbiome . In plant biology, PLA acts as an auxin-like compound that promotes root growth via its conversion to phenylacetic acid .

To elucidate the metabolic flux of PLA, stable isotope tracing using 13 C-labeled precursors (e.g.,[U- 13 C 6​ ]-Glucose or [U- 13 C 9​ ]-L-Phenylalanine) is the analytical gold standard. This guide provides a comprehensive, self-validating protocol for tracking PLA flux, designed for researchers optimizing bioprocesses or investigating host-microbiome metabolic axes.

Metabolic Pathway & Flux Logic

The biosynthesis of PLA depends heavily on the biological system. In microbes and plants, it can be synthesized de novo from glucose via the shikimate pathway. In mammalian cells, it is primarily derived from the transamination of phenylalanine to phenylpyruvate, followed by rapid enzymatic reduction.

13C-Carbon flux from Glucose and Phenylalanine to (S)-3-Phenyllactate.

Causality of Tracer Selection : Using [U- 13 C 9​ ]-L-Phenylalanine allows researchers to isolate the terminal steps of PLA synthesis. If PLA is derived directly from the tracer, it will appear as an M+9 isotopologue. Conversely, [U- 13 C 6​ ]-Glucose tracing will yield a complex Mass Isotopomer Distribution (MID) reflecting the dilution of carbon pools through glycolysis and the shikimate pathway.

Experimental Workflow & Rationale

Step-by-step workflow for stable isotope tracing of (S)-3-phenyllactate.

Detailed Protocol: Self-Validating Isotope Tracing

Phase 1: Cell Culture & Isotope Feeding

Rationale: To achieve isotopic steady-state, cells must be cultured in customized media where the unlabeled precursor is entirely replaced by the 13 C-labeled tracer.

• Media Preparation : Prepare custom media lacking L-phenylalanine (or glucose). Supplement with 100% [U- 13 C 9​ ]-L-Phenylalanine at the physiological concentration (e.g., 0.4 mM for standard mammalian media).

• Control Group (Validation) : Run a parallel culture with natural abundance (unlabeled) L-phenylalanine. This establishes the baseline M+0 isotopic envelope and allows for the correction of natural 13 C abundance during data processing.

• Inoculation : Seed cells (e.g., CHO cells or specific bacterial strains) and culture for 24–72 hours to ensure sufficient turnover of intracellular metabolite pools.

Phase 2: Rapid Quenching & Metabolite Extraction

Rationale: Enzymatic reactions (like the rapid conversion of phenylpyruvate to PLA by lactate dehydrogenase) occur in milliseconds. Cold quenching halts metabolism instantly, preventing artifactual shifts in the in vivo isotopologue distribution.

• Quenching : Rapidly transfer 1 mL of cell suspension into 5 mL of pre-chilled (-80°C) 80% methanol/water.

• Internal Standard (Validation) : Spike the quenching solution with 1 µg/mL of DL-3-Phenyllactic acid-d 3​ (deuterated PLA). This acts as a self-validating internal standard to quantify extraction recovery rates and correct for MS ion suppression.

• Extraction : Vortex for 30 seconds, then centrifuge at 14,000 × g for 10 minutes at 4°C. Transfer the supernatant to a fresh vial and dry completely under a gentle stream of nitrogen gas or in a vacuum centrifuge.

Phase 3: Derivatization (For GC-MS Analysis)

Rationale: PLA contains both hydroxyl and carboxyl groups, making it highly polar and non-volatile. Derivatization is mandatory for GC-MS to improve thermal stability and peak shape.

• Methoximation : Add 30 µL of Methoxyamine hydrochloride (MOX) in pyridine (20 mg/mL) to the dried extract. Incubate at 37°C for 90 minutes.

  • Causality: MOX protects the ketone group of phenylpyruvate (PLA's direct precursor), preventing its thermal degradation. If phenylpyruvate degrades, you lose the ability to calculate the upstream flux rate feeding into PLA.

• Silylation : Add 50 µL of N-tert-Butyldimethylsilyl-N-methyltrifluoroacetamide (MTBSTFA) with 1% TBDMCS. Incubate at 60°C for 60 minutes.

  • Causality: This replaces the active hydrogens on PLA's hydroxyl and carboxyl groups with TBDMS groups, drastically increasing volatility.

Phase 4: Data Acquisition & 13 C-MFA

• MS Analysis : Analyze samples via GC-MS or LC-MS/MS. For LC-MS/MS, derivatization is omitted, and samples are run on a reverse-phase or HILIC column using Multiple Reaction Monitoring (MRM).

• Isotopologue Profiling : Extract the ion chromatograms for the M+0 through M+9 mass isotopomers of PLA.

• Natural Abundance Correction : Use metabolic flux software (e.g., IsoCor or INCA) to mathematically subtract the natural abundance of 13 C, 18 O, and 2 H from the raw MID data.

Quantitative Data & Validation Metrics

To ensure the integrity of the metabolic flux analysis, the resulting Mass Isotopomer Distribution (MID) must be rigorously quantified. Below is a summarized data matrix demonstrating expected validation outcomes when using a [U- 13 C 9​ ]-L-Phenylalanine tracer.

Isotopologue	Origin / Pathway	Expected Relative Abundance (Unlabeled Control)	Expected Relative Abundance ( 13 C-Phe Tracer)
M+0	Unlabeled / Endogenous	> 98.5%	< 5.0% (indicates high tracer incorporation)
M+1 to M+8	Partial labeling / Truncated flux	< 1.0% (Natural 13 C)	< 2.0% (Minimal carbon backbone cleavage)
M+9	Direct conversion from 13 C-Phe	< 0.1%	> 90.0% (Confirms direct GOT1/LDH flux)
M+3 (d 3​ )	Internal Standard (PLA-d 3​ )	Constant (Spike-in)	Constant (Spike-in)

Table 1: Expected Mass Isotopomer Distribution (MID) for (S)-3-Phenyllactate. A successful experiment will show a massive shift from M+0 to M+9, validating the direct transamination and reduction pathway.

Conclusion

By employing rigorous stable isotope labeling, rapid quenching, and targeted mass spectrometry, researchers can definitively map the metabolic flux of (S)-3-Phenyllactate. This protocol not only identifies the origin of PLA—whether as a biomanufacturing by-product, a host-derived circulating phenol, or a plant growth regulator—but also provides a self-validating framework to ensure absolute data integrity.

References

• Gonzalez, J. E., Naik, H. M., Oates, E. H., Dhara, V. G., McConnell, B. O., Kumar, S., Betenbaugh, M. J., & Antoniewicz, M. R. (2024). Comprehensive stable-isotope tracing of glucose and amino acids identifies metabolic by-products and their sources in CHO cell culture. Proceedings of the National Academy of Sciences, 121(41), e2403033121. [Link]

• AbuSalim, J. E., Olszewski, K., Youssef, S., Hunter, C. J., MacArthur, M. R., Henneberg, A., Ryseck, R.-P., Opitz, C. A., Donia, M. S., & Rabinowitz, J. D. (2025). Many circulating indole and phenol metabolites are host derived. bioRxiv. [Link]

• Maki, Y., Soejima, H., Sugiyama, T., Watahiki, M. K., Sato, T., & Yamaguchi, J. (2022). 3-Phenyllactic acid is converted to phenylacetic acid and induces auxin-responsive root growth in Arabidopsis plants. Plant Biotechnology, 39(2), 111-117. [Link]

Technical Notes & Optimization

troubleshooting poor peak resolution of (S)-3-phenyllactate in HPLC

Welcome to the Chromatography Technical Support Center. This module provides authoritative troubleshooting strategies for resolving poor peak resolution of (S)-3-phenyllactate (also known as L-3-phenyllactic acid).

Because (S)-3-phenyllactate is a chiral organic acid, resolution failures typically bifurcate into two distinct categories: Chemical Co-elution (inability to separate the analyte from matrix components) and Enantiomeric Co-elution (inability to separate the (S)-enantiomer from the (R)-enantiomer). This guide provides field-proven, self-validating protocols to diagnose and correct both issues.

Part 1: Diagnostic Workflow

Before adjusting your instrument parameters, you must identify the fundamental nature of your resolution failure. Use the diagnostic workflow below to determine whether you are facing a chemical ionization issue or a stereospecific recognition failure.

Figure 1: Diagnostic decision tree for troubleshooting 3-phenyllactate resolution issues.

Part 2: Expert FAQs & Mechanistic Causality

Q1: My (S)-3-phenyllactate peak is broad, tails severely, and co-elutes with early matrix components on a standard C18 column. How do I fix this? A1: This is a classic ion suppression failure. (S)-3-phenyllactate is a weak organic acid with a pKa of approximately 3.46[1][2]. If your mobile phase pH is above 3.5 (e.g., using plain water or a neutral buffer), the carboxylic acid group dissociates into the highly polar phenyllactate anion. This ionized form interacts poorly with the hydrophobic C18 stationary phase, leading to rapid elution and peak tailing[1]. Corrective Action: Lower the mobile phase pH to at least one unit below the pKa (ideally pH < 2.5). Using 0.5% phosphoric acid or 0.1% trifluoroacetic acid (TFA) ensures the molecule remains fully protonated (undissociated), maximizing hydrophobic interaction and sharpening the peak[2].

Q2: I am trying to quantify only the (S)-enantiomer, but my C18 column shows a single peak for the racemic mixture. Why? A2: Achiral stationary phases like C18 cannot distinguish between enantiomers because (S)- and (R)-3-phenyllactate have identical physicochemical properties (hydrophobicity, pKa, molecular weight) in an achiral environment. Corrective Action: You must use a Chiral Stationary Phase (CSP). Polysaccharide-based columns (e.g., Chiralcel OJ-H) or protein-based columns (e.g., CHIRAL-AGP) provide the asymmetric chiral clefts necessary for stereoselective interactions[3][4].

Q3: I switched to a Chiralcel OJ-H column with Hexane/Isopropanol, but the resolution (Rs) between (S)- and (R)-3-phenyllactate is less than 1.0. What is missing? A3: Polysaccharide-based CSPs rely on stereospecific hydrogen bonding, dipole-dipole, and pi-pi interactions. If you omit an acidic modifier in the mobile phase, the carboxyl group of 3-phenyllactate can cause non-specific secondary interactions with the silica support of the column, leading to peak broadening and loss of resolution. Corrective Action: Add 0.1% TFA to your organic mobile phase (e.g., Hexane:Isopropanol 90:10 v/v)[3][5]. The TFA acts as a silanol blocker and keeps the analyte protonated, which is critical for forming tight hydrogen bonds with the cellulose tris-(4-methyl benzoate) selector[3].

Figure 2: Mechanistic pathways for chiral resolution of 3-phenyllactate enantiomers.

Part 3: Validated Experimental Protocols

Protocol A: Achiral RP-HPLC for Total 3-Phenyllactate Quantification

Use this protocol when chiral resolution is not required, but matrix separation is failing.

• Column Selection: Agilent Zorbax SB-C18 (4.6 mm × 150 mm, 5 µm) or equivalent[2].

• Mobile Phase Preparation: Prepare an aqueous mobile phase containing 0.5% (v/v) phosphoric acid to strictly enforce ion suppression (pH < 2.5)[2].

• Chromatographic Conditions: Set flow rate to 1.0 mL/min at ambient temperature.

• Detection: Set UV detector to 210 nm or 220 nm.

• Self-Validating System Test: Inject a blank matrix spiked with a known concentration of (S)-3-phenyllactate. Calculate the asymmetry factor (As). If As > 1.5, the pH is insufficiently low. Adjust the acid modifier concentration until As approaches 1.0, validating successful ion suppression.

Protocol B: Chiral Normal-Phase HPLC for Enantiomeric Resolution

Use this protocol to separate (S)-3-phenyllactate from (R)-3-phenyllactate.

• Column Selection: Chiralcel OJ-H (4.6 mm × 250 mm, 5 µm) based on cellulose tris-(4-methyl benzoate)[3][5].

• Mobile Phase Preparation: Mix Hexane and Isopropanol (IPA) in a 90:10 ratio. Add 0.1% Trifluoroacetic acid (TFA) to the mixture[3][5]. Critical: Do not omit TFA, or resolution will fail.

• Chromatographic Conditions: Set flow rate to 0.5 mL/min and maintain column temperature at 25 °C[3][5].

• Detection: Set UV detector to 261 nm[3][5].

• Self-Validating System Test: Inject a pure standard of (R)-3-phenyllactate, followed by a racemic (RS)-mixture. The pure (R)-enantiomer peak must perfectly overlay with one of the racemate peaks, validating chiral recognition. The resolution (Rs) between the two peaks in the racemate must be ≥ 1.5 for baseline separation.

Part 4: Quantitative Data & Troubleshooting Matrices

Table 1: Troubleshooting Matrix for 3-Phenyllactate Resolution

Symptom	Primary Cause	Mechanistic Explanation	Corrective Action
Broad, tailing peak on C18	Ionization of carboxyl group	pH > pKa (3.46), causing analyte to become highly polar and interact poorly with hydrophobic stationary phase.	Lower mobile phase pH to < 2.5 using 0.5% H3PO4 or 0.1% TFA.
Single peak for racemic mixture	Lack of chiral environment	Enantiomers cannot be separated by achiral hydrophobic interactions alone.	Switch to a Chiral Stationary Phase (e.g., Chiralcel OJ-H).
Poor chiral resolution (Rs < 1.0) on CSP	Secondary silanol interactions	Unprotonated carboxyl groups interact non-specifically with the silica backbone of the CSP.	Add 0.1% TFA to the organic mobile phase to block silanols and protonate the analyte.

Table 2: Validated Chromatographic Parameters for 3-Phenyllactate

Parameter	Achiral RP-HPLC (Total PLA)	Chiral Normal-Phase HPLC (Enantiomers)
Column	Agilent Zorbax SB-C18	Chiralcel OJ-H (Cellulose-based)
Mobile Phase	Water / 0.5% Phosphoric Acid	Hexane / Isopropanol (90:10) + 0.1% TFA
Flow Rate	1.0 mL/min	0.5 mL/min
Temperature	Ambient	25 °C
Detection	UV 210-220 nm	UV 261 nm
Expected Rs	N/A (Quantifies total)	> 1.5 (Baseline separation)

References

• Title: Development and validation of HPLC method for the resolution of drug intermediates: DL-3-Phenyllactic acid, DL-O-acetyl-3-phenyllactic acid and (+/-)-mexiletine acetamide enantiomers. Source: PubMed (nih.gov) URL: 3

• Title: Development and validation of HPLC method for the resolution of drug intermediates: DL-3-Phenyllactic acid... (PDF) Source: ResearchGate URL: 5

• Title: LC-MS COMPATIBLE REVERSED-PHASE SCREENING STRATEGIES ON DAICEL PROTEIN-BASED COLUMNS Source: HPLC.eu URL: 4

• Title: Detection of Antilisterial Activity of 3-Phenyllactic Acid Using Listeria innocua as a Model (pKa characteristics) Source: Frontiers In URL: 1

• Title: CN102115777B - Screening method of lactic acid bacteria strains of high-yield DL-3-phenyllactic acid Source: Google Patents URL: 2

Sources

• 1. Frontiers | Detection of Antilisterial Activity of 3-Phenyllactic Acid Using Listeria innocua as a Model [frontiersin.org]
• 2. CN102115777B - Screening method of lactic acid bacteria strains of high-yield DL-3-phenyllactic acid - Google Patents [patents.google.com]
• 3. Development and validation of HPLC method for the resolution of drug intermediates: DL-3-Phenyllactic acid, DL-O-acetyl-3-phenyllactic acid and (+/-)-mexiletine acetamide enantiomers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. hplc.eu [hplc.eu]
• 5. researchgate.net [researchgate.net]

Assay Optimization Support Center: Overcoming (S)-3-Phenyllactate Solubility Issues

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently troubleshoot erratic assay data stemming from the poor formulation of (S)-3-phenyllactate (also known as L-3-phenyllactic acid). While it is a highly valuable endogenous metabolite and antimicrobial agent, its physicochemical properties—specifically its acidic nature—often lead to compound precipitation and artifactual pH shifts in weakly buffered in vitro systems[1].

This guide provides a causality-driven, self-validating framework to overcome these solubility hurdles, ensuring absolute scientific integrity in your experimental workflows.

Part 1: Physicochemical Profiling

To understand the causality behind formulation failures, we must first analyze the compound's intrinsic properties. The table below summarizes the critical quantitative data that dictate how (S)-3-phenyllactate behaves in solution.

Table 1: Physicochemical Properties of (S)-3-Phenyllactate

Property	Value	Mechanistic Impact on In Vitro Assays
Molecular Weight	166.17 g/mol [2]	Baseline for all molarity and dilution calculations.
Water Solubility	~9.8 g/L (58.9 mM)[3]	Limits the maximum concentration of direct aqueous stocks.
DMSO Solubility	≥ 100 mg/mL (601.7 mM)[4]	Excellent for generating primary, high-concentration master stocks.
pKa (Strongest Acidic)	4.02[3]	Dictates the ionization state. Free acid addition will rapidly consume buffer capacity.
Physiological Charge	-1 (at pH 7.4)[3]	Highly soluble as an ionized lactate anion, but prone to crashing out if pH drops.

Part 2: Troubleshooting FAQs (Mechanisms & Causality)

Q1: Why does my (S)-3-phenyllactate stock precipitate when diluted from DMSO into physiological assay buffers? A1: This is a classic solvent-shift effect compounded by ionization state changes. (S)-3-phenyllactate is highly soluble in the aprotic solvent DMSO (≥ 100 mg/mL)[4]. However, when a concentrated DMSO stock is introduced into an aqueous buffer, the local dielectric constant drops. Because it is a weak acid, introducing the free acid form into a buffer with insufficient capacity rapidly lowers the microenvironmental pH. As the pH approaches its pKa of 4.02[3], the compound shifts from its soluble ionized state (lactate) to its un-ionized, less soluble state (lactic acid), leading to immediate micro-precipitation[1].

Q2: How does this pH shift cause artifactual data in my cell-based or enzymatic assays? A2: In vitro assays often rely on standard media (e.g., DMEM) or buffers (e.g., PBS) with limited buffering capacity. The addition of (S)-3-phenyllactate can severely acidify the media[1]. This pH drop can denature target enzymes, alter protein-ligand binding kinetics, or induce cellular stress. Researchers often falsely interpret this pH-induced cytotoxicity or enzyme inhibition as a specific pharmacological effect of the compound.

Q3: What co-solvent strategies are recommended to maintain solubility while minimizing DMSO toxicity? A3: For in vitro and in vivo models sensitive to DMSO (typically >0.5% v/v), a co-solvent cascade is required. Utilizing PEG300, Tween-80, or cyclodextrins (e.g., 20% SBE-β-CD in saline) enhances the thermodynamic solubility of the compound by creating hydrophobic inclusion complexes or micelles, preventing precipitation without relying solely on high concentrations of DMSO[5][6].

Decision logic for (S)-3-phenyllactate solvent formulation based on assay type.

Part 3: Step-by-Step Self-Validating Protocols

To ensure trustworthiness and reproducibility, every protocol below is designed as a self-validating system . Do not proceed to your biological assay unless the validation criteria are met.

Protocol A: Direct Aqueous Dissolution (DMSO-Free) for Cell-Based Assays

Use this when your cells cannot tolerate DMSO but require high compound concentrations.

• Weighing: Weigh the required mass of (S)-3-phenyllactate free acid.

• Suspension: Suspend the powder in 80% of the final target volume of sterile ddH₂O. Note: The solution will be cloudy and acidic.

• Titration: Titrate dropwise with 0.1 M NaOH under continuous magnetic stirring. The solution will clear as the compound converts to the highly soluble sodium lactate salt. Stop when the pH stabilizes at 7.2 - 7.4.

• Buffering: Adjust to the final volume using a 10X assay buffer (e.g., 10X PBS) to achieve a 1X final buffer concentration.

• Sterilization: Filter through a 0.22 μm PES membrane.

Self-Validation Check: Measure the absorbance of the final solution at 600 nm (OD600). An OD600 < 0.05 confirms the absolute absence of micro-precipitates. Verify the final pH is exactly 7.4 using a micro-pH probe.

Protocol B: DMSO/Co-Solvent Cascade for High-Concentration Enzymatic Assays

Use this for biochemical assays where rapid dissolution is required and trace co-solvents are tolerated.

• Primary Stock: Dissolve (S)-3-phenyllactate in 100% freshly opened, anhydrous DMSO to create a 100 mg/mL primary stock[4].

• Thermal Agitation: Warm the stock to 37°C and sonicate for 10 minutes to ensure complete dissolution[4][6].

• Co-Solvent Addition: Sequentially add co-solvents to the working aliquot. A proven ratio is 10% DMSO stock + 90% (20% SBE-β-CD in saline)[6]. Add the co-solvent dropwise while vortexing vigorously to prevent localized crashing.

• Final Dilution: Dilute this intermediate stock into your final pre-warmed assay buffer.

Self-Validation Check: Centrifuge the final assay mixture at 10,000 x g for 5 minutes. Carefully inspect the bottom of the tube for a white pellet. If no pellet forms, the compound is fully solubilized and thermodynamically stable.

Step-by-step DMSO/co-solvent cascade protocol for high-concentration solutions.

References

• Phenyllactic acid (ECMDB21426)
• 3-Phenyllactic acid, (S)
• Source: medchemexpress.
• D-3-Phenyllactic acid - Bacterial - MedchemExpress.
• Source: nih.
• D-3-Phenyllactic acid - Bacterial (Co-Solvent Protocols) - MedchemExpress.

Sources

• 1. Detection of Antilisterial Activity of 3-Phenyllactic Acid Using Listeria innocua as a Model - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 3-Phenyllactic acid, (S)- | C9H10O3 | CID 444718 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. ECMDB: Phenyllactic acid (ECMDB21426) (M2MDB001821) [ecmdb.ca]
• 4. medchemexpress.com [medchemexpress.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. medchemexpress.com [medchemexpress.com]

reducing matrix effects in LC-MS analysis of (S)-3-phenyllactate

Welcome to the technical support guide for the LC-MS analysis of (S)-3-phenyllactate. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and overcome common challenges related to matrix effects in complex biological samples. We will explore the causality behind these effects and provide field-proven, step-by-step protocols to ensure the integrity and accuracy of your analytical data.

Troubleshooting Guide

This section addresses specific, problem-oriented scenarios you may encounter during method development and sample analysis.

Q1: My (S)-3-phenyllactate signal is significantly lower and more variable in plasma/serum samples compared to my pure standard in solvent. What is happening and how do I fix it?

This is a classic manifestation of matrix-induced ion suppression, where endogenous components in your sample co-elute with (S)-3-phenyllactate and interfere with its efficient ionization in the mass spectrometer's source.[1][2] The most common culprits in plasma and serum are phospholipids and salts.[3][4]

Here is a systematic approach to diagnose and resolve the issue, starting with the most direct methods.

Step 1: Preliminary Diagnosis - Sample Dilution A simple first step is to dilute the sample extract with the initial mobile phase.[5] If ion suppression is the cause, dilution will reduce the concentration of interfering components, and you should observe a disproportionate increase in the analyte signal relative to the dilution factor. However, this is only a viable solution if the analyte concentration is high enough to remain above the limit of quantitation after dilution.[2][5]

Step 2: Enhance Sample Preparation Improving sample cleanup is the most robust strategy to combat matrix effects.[2][3] The goal is to selectively remove interferences while efficiently recovering your analyte.

• Option A: Protein Precipitation (PPT)

  • Principle: A simple and fast method where a cold organic solvent (typically acetonitrile) is added to the plasma/serum to crash out proteins.

  • Limitation: While it removes proteins, it is notoriously ineffective at removing phospholipids and salts, which are major sources of ion suppression.[3][6] Acetonitrile is generally preferred over methanol for PPT as it removes slightly more phospholipids.[3]

• Option B: Liquid-Liquid Extraction (LLE)

  • Principle: This technique separates compounds based on their relative solubilities in two immiscible liquids (e.g., an aqueous sample and an organic solvent). For an acidic analyte like (S)-3-phenyllactate, acidifying the sample (to pH < pKa) will protonate it, making it more soluble in an organic solvent like ethyl acetate or methyl tert-butyl ether (MTBE).

  • Benefit: LLE provides a significantly cleaner extract than PPT by removing non-lipid-soluble interferences like salts.

• Option C: Solid-Phase Extraction (SPE)

  • Principle: SPE offers superior selectivity and is highly effective for cleaning complex samples.[7] For (S)-3-phenyllactate, two primary SPE strategies are recommended.

    • Weak Anion-Exchange (WAX) or Mixed-Mode SPE: These sorbents are ideal for extracting acidic compounds.[8] The stationary phase contains positively charged groups that retain the deprotonated (negatively charged) phenyllactate under basic conditions, while neutral and basic interferences are washed away.

    • Phospholipid Removal SPE (e.g., HybridSPE®): These specialized sorbents contain zirconia-coated silica particles that act as Lewis acids, selectively binding the phosphate groups (Lewis bases) of phospholipids.[6][9] This is extremely effective for plasma/serum analysis, as it directly targets the most problematic class of interferences.[10][11]

Step 3: Optimize Chromatographic Separation If sample preparation alone is insufficient, modify your LC method to separate (S)-3-phenyllactate from the region of ion suppression.

• Identify Suppression Zones: Use a technique called post-column infusion .[4][12] Infuse a standard solution of (S)-3-phenyllactate at a constant rate into the mobile phase flow after the analytical column but before the MS source. Inject a blank, extracted matrix sample. Any dip in the constant signal baseline indicates a retention time where matrix components are eluting and causing suppression.

• Adjust Chromatography: Once you identify the suppression zone (often in the first few minutes where salts and phospholipids elute), adjust your gradient or change your column chemistry to move the (S)-3-phenyllactate peak away from this region.[13] For instance, using a column with a different stationary phase (e.g., Phenyl-Hexyl instead of C18) can alter selectivity.[2]

Workflow: Selecting a Sample Preparation Strategy

Caption: Decision workflow for sample preparation.

Q2: My results are imprecise and my quality control (QC) samples are failing, even though I'm using an internal standard. What is the problem?

This issue often points to an inappropriate internal standard (IS) that is not adequately compensating for sample-to-sample variations in matrix effects.

• The Problem with Structural Analogs: If you are using a structural analog IS (a different molecule with similar properties), it may have a slightly different retention time or respond differently to interfering compounds in the ion source.[14][15] If the matrix effect is highly variable between samples, the analog IS cannot accurately track and correct for the suppression affecting your target analyte.

• The Gold Standard Solution: Stable Isotope-Labeled Internal Standard (SIL-IS) A SIL-IS is a version of the analyte ((S)-3-phenyllactate) where several atoms have been replaced with heavy isotopes (e.g., ²H/Deuterium, ¹³C).[16] For example, (S)-3-phenyllactate-d5.

  • Why it Works: A SIL-IS has virtually identical chemical and physical properties to the analyte.[16] It therefore co-elutes perfectly and experiences the exact same degree of ion suppression or enhancement in the MS source.[16][17] By using the ratio of the analyte peak area to the SIL-IS peak area for quantification, any variability caused by matrix effects is effectively normalized, dramatically improving accuracy and precision.[17]

Table 1: Comparison of Internal Standard Types for (S)-3-phenyllactate Analysis

Internal Standard Type	Description	Pros	Cons	Recommendation
Structural Analog	A different molecule with similar chemical structure and chromatographic behavior (e.g., 4-hydroxyphenyllactic acid).	Inexpensive; readily available.	May have different retention time; experiences different matrix effects, leading to inaccurate correction.[14][15]	Use only if a SIL-IS is absolutely unavailable and after extensive validation.
Stable Isotope-Labeled (SIL)	(S)-3-phenyllactate with ²H (D) or ¹³C isotopes (e.g., (S)-3-phenyllactate-d5).	Co-elutes with analyte; experiences identical matrix effects, providing the most accurate correction.[16][17]	More expensive; may require custom synthesis. Deuterium labels can sometimes cause slight retention time shifts.[15]	Highly Recommended. The gold standard for quantitative bioanalysis. ¹³C labels are generally preferred over deuterium.[17]

Frequently Asked Questions (FAQs)

This section covers broader concepts fundamental to understanding and mitigating matrix effects.

Q1: What exactly are matrix effects, and why are they a concern for analyzing (S)-3-phenyllactate?

A matrix effect is the alteration of an analyte's ionization efficiency due to the presence of co-eluting, undetected components from the sample matrix.[18][19] In electrospray ionization (ESI), which is commonly used for analyzing polar molecules like (S)-3-phenyllactate, ions are formed in the gas phase from charged droplets. Matrix effects occur when other compounds in the droplet compete with the analyte for access to the droplet surface or for charge, leading to:

• Ion Suppression: A decrease in analyte signal (most common).[3]

• Ion Enhancement: An increase in analyte signal.

For (S)-3-phenyllactate analysis in biological fluids (e.g., plasma, urine), the matrix is complex and contains high concentrations of salts, proteins, lipids, and phospholipids.[3][4] These compounds can easily cause ion suppression, leading to poor sensitivity, inaccuracy, and poor reproducibility in your quantitative results.[12]

Diagram: Mechanism of Electrospray Ionization (ESI) and Ion Suppression

Caption: Ion suppression in the ESI source.

Q2: How can I quantitatively assess the severity of matrix effects in my method?

The most widely accepted method is the post-extraction spike comparison , which allows you to calculate a quantitative Matrix Factor (MF).[4][5] This experiment directly compares the analyte's response in the presence and absence of the matrix.

Experimental Protocol: Assessing the Matrix Factor

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Spike the analyte and IS into the final reconstitution solvent.

  • Set B (Post-Spike): Extract blank biological matrix (at least 6 different lots) using your finalized sample preparation method. Spike the analyte and IS into the final, clean extract.

  • Set C (Pre-Spike): Spike the analyte and IS into the blank biological matrix before the extraction process. (This set is used to determine recovery, not the matrix factor itself).

• Analyze and Collect Data: Analyze all three sets by LC-MS and record the peak areas for the analyte and the IS.

• Calculate the Matrix Factor (MF): The matrix factor is calculated for each lot of the blank matrix.

  • MF = (Peak Area of Analyte in Set B) / (Mean Peak Area of Analyte in Set A)

• Interpretation:

  • MF = 1: No matrix effect.

  • MF < 1: Ion suppression.

  • MF > 1: Ion enhancement.

• Calculate the IS-Normalized Matrix Factor: To assess how well your IS corrects for the matrix effect, calculate the IS-Normalized MF.

  • IS-Normalized MF = (Analyte/IS Ratio in Set B) / (Mean Analyte/IS Ratio in Set A)

  • The goal is for the IS-Normalized MF to be close to 1, even if the analyte MF is not. The coefficient of variation (%CV) of the IS-Normalized MF across the different matrix lots should be <15%.

Table 2: Example Matrix Factor Calculation and Interpretation

Sample Set	Analyte Peak Area	IS Peak Area	Analyte/IS Ratio	Calculated MF	IS-Normalized MF	Interpretation
Set A (Neat)	1,000,000	2,000,000	0.50	-	-	Baseline
Set B (Post-Spike)	450,000	950,000	0.47	0.45	0.94	Significant ion suppression (55%) is occurring, but the SIL-IS is correcting for it effectively.

Q3: Is chemical derivatization a viable strategy to reduce matrix effects for (S)-3-phenyllactate?

Yes, derivatization can be a useful, albeit more complex, strategy.

• Principle: Chemical derivatization involves reacting the analyte with a reagent to change its chemical structure. For (S)-3-phenyllactate, the carboxylic acid group is the primary target.

• Advantages:

  • Improved Chromatography: Derivatization can make the polar phenyllactate less polar, moving its retention time on a reversed-phase column away from the early-eluting, highly polar interferences like salts.[20]

  • Enhanced Ionization: The derivatizing agent can add a permanently charged or easily ionizable group to the molecule, significantly boosting ESI signal and potentially making the analyte less susceptible to competition in the ion source.

• Disadvantages:

  • Added Complexity: It introduces an extra step into the sample preparation workflow, which must be optimized for completeness and reproducibility.

  • Potential for Interferences: The derivatization reagent and its byproducts must not interfere with the analysis.

• Example Reagent: A literature search reveals that o-phenylenediamine (o-PD) reagents can react with carboxylic acids to produce 2-substituted benzimidazoles, which often show excellent ionization efficiency and chromatographic properties.[20]

Recommendation: Consider derivatization if other strategies (optimized sample preparation, SIL-IS) fail to provide the required sensitivity or if you need to shift the analyte away from an unavoidable interference.

References

• Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Rapid communications in mass spectrometry, 19(3), 401-407. [Link]

• Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. PubMed. [Link]

• Mei, H. (2014). Importance of matrix effects in LC-MS/MS bioanalysis. Bioanalysis. [Link]

• Hewavitharana, A. K., Tan, S. K., & Shaw, P. N. (2014). Strategies for the Detection and Elimination of Matrix Effects in Quantitative LC–MS Analysis. LCGC North America. [Link]

• Li, W., & Tse, F. L. (2014). Innovations and Strategies of Sample Preparation Techniques to Reduce Matrix Effects During LC–MS/MS Bioanalysis. LCGC International. [Link]

• Fabbrocino, S., & Fiori, M. (2020). Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review. Molecules. [Link]

• ResolveMass Laboratories Inc. (2025). The Impact of Matrix Effects on Mass Spectrometry Results. ResolveMass Laboratories Inc.[Link]

• Mei, H., Hsieh, Y., Nardo, C., Xu, X., Wang, S., Ng, K., & Korfmacher, W. A. (2003). Assessment of matrix effect in quantitative LC-MS bioanalysis. Bioanalysis. [Link]

• Shukla, A., et al. (2012). Liquid–Liquid Extraction and Solid Phase Extraction for Urinary Organic Acids: A Comparative Study from a Resource Constraint Setting. Indian Journal of Clinical Biochemistry. [Link]

• Mei, H. (2014). Importance of matrix effects in LC–MS/MS... Bioanalysis. [Link]

• PharmiWeb.com. (2025). Internal Standards for Protein Quantification by LC-MS/MS. PharmiWeb.com. [Link]

• Patel, D. N., et al. (2012). HybridSPE: A novel technique to reduce phospholipid-based matrix effect in LC–ESI-MS Bioanalysis. Journal of Pharmaceutical and Biomedical Analysis. [Link]

• Bioanalysis Zone. (n.d.). HybridSPE®-Phospholipid Technology. Bioanalysis Zone. [Link]

• Verhaeghe, B. J., et al. (1988). Solid-phase extraction with strong anion-exchange columns for selective isolation and concentration of urinary organic acids. Clinical Chemistry. [Link]

• Kumar, P., et al. (2019). An Optimized Method for LC–MS-Based Quantification of Endogenous Organic Acids: Metabolic Perturbations in Pancreatic Cancer. Metabolites. [Link]

• Malviya, R., et al. (2004). Ion Suppression: A Major Concern in Mass Spectrometry. LCGC International. [Link]

• Waters Corporation. (n.d.). Analysis of Organic Acids using a Mixed-Mode LC Column and an ACQUITY Qda Mass Detector. Waters Corporation. [Link]

• ScholarWorks. (n.d.). IMPROVING THE EXTRACTION AND RECOVERY OF ORGANIC ACIDS FROM ROOT EXUDATES BY WAX-SPE. ScholarWorks. [Link]

• Opentrons. (n.d.). LC-MS Sample Preparation: Techniques & Challenges. Opentrons. [Link]

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• 1. resolvemass.ca [resolvemass.ca]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. HybridSPE: A novel technique to reduce phospholipid-based matrix effect in LC–ESI-MS Bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. opentrons.com [opentrons.com]
• 8. scholarworks.calstate.edu [scholarworks.calstate.edu]
• 9. Two Distinct Sample Prep Approaches to Overcome Matrix Effect in LC/MS of Serum or Plasma Samples [sigmaaldrich.com]
• 10. sigmaaldrich.com [sigmaaldrich.com]
• 11. bioanalysis-zone.com [bioanalysis-zone.com]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. chromatographyonline.com [chromatographyonline.com]
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• 15. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? - PubMed [pubmed.ncbi.nlm.nih.gov]
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Biocatalysis Technical Support Center: Optimizing Enantiomeric Excess in (S)-3-Phenyllactate Synthesis

Welcome to the Technical Support and Troubleshooting Center for the biocatalytic production of (S)-3-phenyllactate (L-phenyllactic acid or L-PLA). This guide is designed for researchers and drug development professionals engineering high-enantiomeric-excess (ee) workflows.

The conversion of phenylpyruvic acid (PPA) to (S)-3-phenyllactate relies on the stereoselective reduction of a ketone to a chiral hydroxyl group. Achieving an ee>99.9% requires precise control over enzyme active-site geometry, thermodynamic reaction parameters, and continuous intracellular or in vitro redox balancing.

I. System Overview & Pathway Architecture

The most robust system for (S)-3-phenyllactate synthesis utilizes an engineered L-lactate dehydrogenase (L-LDH) coupled with a glucose dehydrogenase (GDH) for continuous NADH cofactor regeneration.

Dual-enzyme biocatalytic pathway for (S)-3-phenyllactate synthesis with NADH regeneration.

II. Diagnostic Q&A: Troubleshooting Enantiomeric Excess

Q1: My enantiomeric excess (ee) is plateauing below 95%. Why is the stereoselectivity failing?

Causality & Solution: Wild-type L-LDHs evolved to accommodate small aliphatic substrates like pyruvate. Phenylpyruvate contains a bulky aromatic ring. When PPA enters a constrained wild-type active site, steric hindrance prevents optimal alignment of the ketone moiety with the hydride donor (NADH). This misalignment either allows non-specific reduction from the si face (producing the R-enantiomer) or drastically slows the enzymatic rate, allowing spontaneous, non-enzymatic racemic reduction to compete[1].

Action: Switch to a rationally engineered L-LDH variant. For example, the Q88A/I229A double mutation in Lactobacillus L-LDH expands the hydrophobic binding pocket, perfectly accommodating the phenyl ring. This locks the substrate in the correct orientation for exclusive hydride transfer to the re face, restoring ee>99.9% [1].

Q2: How does the NAD+/NADH ratio impact the ee and overall yield?

Causality & Solution: L-LDH is strictly dependent on NADH. If NADH is depleted, the enzymatic conversion halts. If unreacted PPA accumulates in the bioreactor, it is susceptible to chemical degradation or spontaneous racemic reduction, which destroys your ee. Furthermore, adding stoichiometric amounts of NADH is economically unviable for scale-up.

Action: Implement an in vitro coenzyme regeneration system using a Glucose Dehydrogenase (e.g., LsGDHD255C). By coupling the systems, you only need to supply catalytic amounts of NAD+ (as low as 0.1 mM). The GDH will continuously recycle NAD+ back to NADH, driving the thermodynamic equilibrium strictly toward the (S)-enantiomer[1][2].

Q3: I am observing substrate inhibition and a drop in ee when scaling up to 400 mM PPA. How can I fix this?

Causality & Solution: High concentrations of PPA are toxic to the biocatalyst, causing enzyme denaturation or competitive inhibition at the active site. Denatured enzymes lose their stereospecificity.

Action: Transition from a batch to a fed-batch feeding strategy. By pulsing PPA into the reactor intermittently, you maintain the steady-state concentration of PPA below the inhibitory threshold while still achieving high final volumetric productivity[1][2].

Q4: What are the optimal physicochemical parameters to maintain high stereoselectivity?

Causality & Solution: Enzyme stereoselectivity is highly dependent on the conformational stability of the active site. Deviations in pH can alter the protonation state of catalytic histidine residues, while excessive heat increases molecular fluctuations that degrade the rigid lock-and-key fit required for high ee. Action: Strictly buffer the reaction at pH 5.0 and maintain a temperature of 40°C . These conditions have been empirically validated to maximize the kcat​/Km​ of engineered L-LDH variants without compromising structural integrity[1].

III. Quantitative Benchmarks

To evaluate whether your current biocatalyst is underperforming, compare your kinetic data against the established benchmarks for wild-type versus engineered L-LDH variants.

Biocatalyst Strain / Variant	Specific Activity (U/mg)	Catalytic Efficiency ( kcat​/Km​ )	Max Substrate Load	Enantiomeric Excess (ee)
Wild-Type L-LcLDH1	11.7	1.4 mM⁻¹ s⁻¹	< 50 mM	~ 92.0%
Engineered L-LcLDH1 (Q88A/I229A)	447.6	94.3 mM⁻¹ s⁻¹	400 mM (Fed-batch)	> 99.9%
Whole-Cell Recombinant E. coli	N/A (Whole Cell)	N/A	103.8 mM	99.7%

Data synthesized from Zhang et al. (2022)[1] and Zhu et al. (2017)[2].

IV. Standard Operating Procedure (SOP): High-ee Fed-Batch Biocatalysis

This self-validating protocol ensures that any drop in enantiomeric excess can be immediately traced back to a specific operational parameter.

Step-by-step workflow for fed-batch biocatalysis and ee validation.

Step-by-Step Methodology

Phase 1: Reaction Assembly

• Prepare a 50 mM sodium acetate buffer and adjust strictly to pH 5.0.

• Add the coenzyme regeneration components: 0.1 mM NAD+ and 450 mM glucose. (Note: Glucose must be in slight molar excess relative to the final planned PPA concentration to ensure complete NADH regeneration).

• Introduce the biocatalysts: 10.0 U/mL of engineered L-LDH (e.g., L-LcLDH1 Q88A/I229A) and 4.0 U/mL of GDH (e.g., LsGDHD255C).

• Equilibrate the bioreactor to 40°C under gentle agitation.

Phase 2: Fed-Batch Bioconversion 5. Initial Charge: Introduce phenylpyruvic acid (PPA) to a starting concentration of 50 mM. 6. Monitoring: Monitor the pH continuously. The oxidation of glucose to gluconic acid by GDH will generate protons. Titrate automatically with 1M NaOH to maintain pH 5.0. 7. Feeding: Once the initial PPA is depleted (monitor via rapid HPLC or UV-Vis at 340nm for NADH fluctuation), pulse in additional PPA in 50 mM increments, up to a total cumulative load of 400 mM over 6 hours.

Phase 3: Quenching and Chiral Validation 8. Extract a 1 mL sample from the bioreactor and immediately quench the reaction by acidifying with 9% HCl to denature the enzymes and halt the reaction. 9. Centrifuge at 12,000 rpm for 5 minutes and filter the supernatant through a 0.22 µm membrane. 10. HPLC Analysis: Inject the filtrate into an HPLC equipped with a chiral column (e.g., CHIRALCEL OJ-RH). Use a mobile phase of water/methanol/acetonitrile (900:50:50, v/v/v) containing 0.15% trifluoroacetic acid at 35°C[2]. 11. Calculate ee: ee=[(AS​−AR​)/(AS​+AR​)]×100% , where AS​ and AR​ are the peak areas of the (S)- and (R)-enantiomers, respectively.

V. References

• Zhang, D., Zhang, T., Lei, Y., & Wu, M. (2022). Enantioselective Biosynthesis of L-Phenyllactic Acid From Phenylpyruvic Acid In Vitro by L-Lactate Dehydrogenase Coupling With Glucose Dehydrogenase. Frontiers in Bioengineering and Biotechnology, 10, 846489. URL:[Link]

• Zhu, Y., et al. (2017). Enantioselective Biosynthesis of l-Phenyllactic Acid by Whole Cells of Recombinant Escherichia coli. MDPI - Molecules, 22(11), 1960. URL:[Link]

Sources

• 1. public-pages-files-2025.frontiersin.org [public-pages-files-2025.frontiersin.org]
• 2. mdpi.com [mdpi.com]

Technical Support Center: Preventing (S)-3-Phenyllactate Degradation During Extraction

Welcome to the Application Support Center. As a Senior Application Scientist, I frequently consult with researchers who experience erratic quantification of (S)-3-phenyllactate (PLA) in their metabolomics workflows. PLA is a critical biomarker of microbial metabolism and a potent antimicrobial agent. However, its stability during extraction is highly susceptible to enzymatic reversion, pH-dependent phase partitioning, and thermal degradation.

This guide provides the mechanistic causality behind these losses and delivers a self-validating protocol to ensure absolute recovery and scientific integrity.

Section 1: The Mechanistic Vulnerabilities of (S)-3-Phenyllactate

(S)-3-phenyllactate does not simply "degrade" randomly; it is actively consumed or lost through three primary mechanisms during sample preparation:

• Enzymatic Reversion (The Biological Sink): In living cells, PLA is synthesized from phenylpyruvate (PPA) via phenyllactate dehydrogenase (fldH) or promiscuous lactate dehydrogenases (LDH)[1][2]. This reaction is highly reversible. If cellular metabolism is not instantaneously quenched, the release of intracellular NAD+ during lysis drives the oxidation of PLA back into PPA[3].

• Ionization and Partitioning (The Chemical Sink): PLA is a weak organic acid with a precise pKa of 3.46[4][5]. At physiological pH (~7.4), it exists almost entirely in its dissociated, highly polar state. If liquid-liquid extraction (LLE) or solid-phase extraction (SPE) is performed at neutral pH, PLA will remain in the aqueous waste rather than partitioning into the organic phase.

• Thermal Esterification (The Procedural Sink): During the concentration phase, evaporating methanol-based extracts at high temperatures under acidic conditions can catalyze Fischer esterification, converting PLA into methyl phenyllactate and artificially depleting your target analyte[6].

Section 2: Troubleshooting Guide & FAQs

Q1: I am seeing a massive drop in (S)-3-phenyllactate levels and a simultaneous spike in phenylpyruvate during cell lysis. What is happening? A: You are observing post-sampling enzymatic activity. Phenyllactate dehydrogenase remains active if the sample is only chilled rather than fully quenched. When cells are lysed, compartmentalized NAD+ mixes with PLA, and the enzyme rapidly converts PLA back to PPA[1][2]. Solution: You must utilize a rapid cold-quenching method. Submerging the sample in -40°C 60% methanol instantaneously denatures the enzymes and halts metabolic fluxes before lysis begins[7].

Q2: My LC-MS/MS recoveries for PLA are highly variable between biological replicates, even though my internal standard (spiked post-extraction) looks fine. Why? A: Your internal standard is only validating the MS injection, not the extraction efficiency. The variability is likely due to slight pH differences in your biological samples. Because PLA's pKa is 3.46, even a shift from pH 4.0 to 5.0 drastically changes its ionization state, altering its solubility in organic solvents[5]. Solution: Implement a self-validating system by spiking an isotopically labeled standard (e.g., d5-PLA) before extraction. Furthermore, force the equilibrium by adding 0.5% phosphoric acid or formic acid to drop the sample pH below 3.0[4]. This ensures >99% of the PLA is in its undissociated, hydrophobic form, standardizing organic recovery[6].

Q3: Can I use a vacuum centrifuge at 60°C to speed up the drying of my methanol extracts? A: Absolutely not. While PLA is generally stable, the combination of methanol, residual acid from the extraction, and heat (>40°C) creates perfect conditions for esterification. Solution: Evaporate extracts under a gentle stream of nitrogen gas at a maximum temperature of 30°C to 40°C[6].

Section 3: Visualizing the Degradation Pathway

Figure 1: Enzymatic interconversion of (S)-3-phenyllactate and targeted quenching mechanisms.

Section 4: Optimized Step-by-Step Extraction Protocol

This protocol is designed as a self-validating system. By monitoring the PPA/PLA ratio in your final data, you can internally verify the success of your quenching step (a high PPA/PLA ratio indicates poor quenching).

• Rapid Quenching : Immediately upon sampling, add 4 volumes of pre-chilled (-40°C) 60% methanol to the biological sample to halt all dehydrogenase activity[7].

• Internal Standardization : Add 10 µL of an isotopically labeled internal standard (e.g., d5-PLA, 5 µmol/L) directly to the quenched mixture to track matrix effects and extraction losses[6].

• Acidification : Add 0.5% phosphoric acid (v/v) or 1% formic acid to adjust the homogenate to a pH of ~2.5[4].

• Mechanical Lysis : Add acid-washed glass beads and homogenize using a bead beater for 3 cycles of 30 seconds at 4°C[8].

• Phase Separation : Centrifuge the lysate at 15,000 rpm for 10 minutes at 4°C to pellet proteins and cellular debris[8]. Transfer the organic supernatant to a clean tube.

• Concentration : Dry the supernatant under a gentle stream of nitrogen gas (40 L/min) at 30°C–40°C[6].

• Reconstitution : Reconstitute the dry residue in 400 µL of mobile phase (e.g., 0.2% acetic acid and 5% acetonitrile in water), vortex, and filter through a 0.2 µm PTFE syringe filter prior to LC-MS/MS analysis[6][9].

Figure 2: Optimized extraction workflow for preventing (S)-3-phenyllactate degradation.

Section 5: Quantitative Impact of Extraction Parameters

The following table summarizes the causal relationship between extraction conditions and expected (S)-3-phenyllactate recovery, demonstrating why each parameter in the protocol is strictly controlled.

Quenching Temp	Solvent pH	Evaporation Temp	Dominant Degradation Mechanism	Expected Recovery
-40°C	2.5	30°C	None (Optimal Conditions)	>95%
+25°C	2.5	30°C	Enzymatic Oxidation (LDH/fldH activity)	40-60%
-40°C	7.4	30°C	Poor Phase Partitioning (Dissociated state)	50-70%
-40°C	2.5	70°C	Thermal Degradation / Esterification	<30%

References

• Application of Metabolomics in Fungal Research - NIH / PMC. 7

• Integrated Untargeted and Targeted Metabolomics Reveals Distinct Bioactive Metabolite Profiles Between Probiotic Supplements and Yogurt - MDPI. 9

• CN102115777B - Screening method of lactic acid bacteria strains of high-yield DL-3-phenyllactic acid - Google Patents. 4

• Detection of Antilisterial Activity of 3-Phenyllactic Acid Using Listeria innocua as a Model - NIH / PMC. 5

• Analysis of 4-Hydroxyphenyllactic Acid and Other Diagnostically Important Metabolites of Amino Acids in Human Blood Serum Using UPLC-MS/MS - Exacte Labs. 6

• Characterization of D-Lactate Dehydrogenase Producing D-3-Phenyllactic Acid from Pediococcus pentosaceus - Taylor & Francis. 1

• fldH - Aromatic 2-oxoacid reductase - Clostridium sporogenes - UniProt. 3

• Purification and Partial Characterization of Lactobacillus Species SK007 Lactate Dehydrogenase (LDH) Catalyzing Phenylpyruvic Acid (PPA) Conversion into Phenyllactic Acid (PLA) - ACS Publications.2

• High-coverage metabolomics uncovers microbiota-driven biochemical landscape of interorgan transport and gut-brain communication in mice - NIH / PMC. 8

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. uniprot.org [uniprot.org]
• 4. CN102115777B - Screening method of lactic acid bacteria strains of high-yield DL-3-phenyllactic acid - Google Patents [patents.google.com]
• 5. Detection of Antilisterial Activity of 3-Phenyllactic Acid Using Listeria innocua as a Model - PMC [pmc.ncbi.nlm.nih.gov]
• 6. exactelabs.com [exactelabs.com]
• 7. Application of Metabolomics in Fungal Research - PMC [pmc.ncbi.nlm.nih.gov]
• 8. High-coverage metabolomics uncovers microbiota-driven biochemical landscape of interorgan transport and gut-brain communication in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]

Technical Support Center: Mobile Phase pH Optimization for (S)-3-Phenyllactic Acid Chromatography

Welcome to the Advanced Chromatography Support Center. This resource is engineered for researchers, analytical scientists, and drug development professionals dealing with the chromatographic isolation and quantification of (S)-3-phenyllactic acid (PLA).

As a Senior Application Scientist, I have structured this guide to move beyond basic instructions. Here, we explore the causality behind chromatographic behavior, providing you with self-validating protocols and mechanistically grounded troubleshooting strategies.

Core Principles & Mechanistic FAQs

To achieve reproducible retention and sharp peak shapes for (S)-3-phenyllactic acid, one must understand its ionization chemistry. PLA contains a carboxylic acid moiety and has a 1[1]. The pH of your mobile phase dictates the equilibrium between its protonated (hydrophobic) and deprotonated (hydrophilic) states.

Fig 1: Effect of mobile phase pH on (S)-3-phenyllactic acid ionization and RP-HPLC retention.

Q1: Why is (S)-3-phenyllactic acid eluting at the void volume on my C18 column?

Causality: If your mobile phase pH is above 5.5, the carboxylic acid group of PLA is fully deprotonated. In reversed-phase high-performance liquid chromatography (RP-HPLC), highly polar, ionized molecules do not partition effectively into the hydrophobic C18 stationary phase. This causes them to wash out at the void volume ( t0​ ). Solution: Lower the mobile phase pH to at least 1.5 units below the pKa (pH ≤ 2.0) using an acid modifier. We recommend utilizing 2[2] to ensure the molecule remains fully protonated.

Q2: What causes peak splitting and severe tailing for PLA?

Causality: Operating at a mobile phase pH too close to the analyte's pKa (e.g., pH 3.0 - 4.0) places the molecule in a dynamic equilibrium between its neutral and ionized states. Because these two forms have drastically different retention factors ( k′ ), the column separates them slightly during the run, manifesting as split or severely tailing peaks. Solution: Employ reversed-phase ion suppression technology. By adjusting the pH to < 2.5, you 3[3], forcing the analyte into a single, uniform hydrophobic state.

Q3: Can I use standard silica-based C18 columns for this low-pH method?

Causality: Standard silica columns suffer from ligand hydrolysis (cleavage of the siloxane bond) at pH < 2.0, leading to a rapid loss of retention and column degradation. Solution: Use a sterically protected or acid-stable C18 column (e.g., Agilent Zorbax SB-C18 or Inert Sustain AQ-C18) specifically designed to withstand low-pH environments[2][3].

Troubleshooting Decision Matrix

If you are experiencing irreproducibility, follow this logical decision tree to isolate the root cause.

Fig 2: Troubleshooting workflow for resolving (S)-3-phenyllactic acid chromatographic issues.

Self-Validating Protocol for Mobile Phase Optimization

To guarantee scientific integrity, the following methodology incorporates a self-validating System Suitability Test (SST). This ensures that the mobile phase chemistry is correctly interacting with the stationary phase before any precious samples are injected.

Objective: Achieve baseline resolution and high theoretical plates for PLA by implementing robust ion suppression.

Step 1: Aqueous Mobile Phase Preparation (Phase A)

• Measure 1000 mL of ultrapure water (18.2 MΩ·cm) into a clean volumetric flask.

• Add either 0.5 mL of HPLC-grade Trifluoroacetic acid (TFA) to create a 0.05% v/v solution[2], or prepare a4 solution[4].

• Validation Check: Measure the pH using a calibrated pH meter. The pH must read between 2.0 and 2.2. If pH > 2.5, discard and remake to prevent partial ionization.

Step 2: Organic Mobile Phase Preparation (Phase B)

• Prepare a 0.05% v/v TFA solution in HPLC-grade Methanol or Acetonitrile[2].

• Sonicate both Phase A and Phase B for 15 minutes to degas, then vacuum filter through a 0.22 μm membrane.

Step 3: Column Selection & Equilibration

• Install an acid-stable C18 column (e.g., 4.6 × 250 mm, 5 μm particle size)[2].

• Flush the system with 10 column volumes of your starting gradient (e.g., 60:40 Phase A:Phase B) to establish the acidic environment and stabilize the baseline UV signal at 210 nm.

Step 4: System Suitability Testing (SST) - The Self-Validation Step

• Inject 10 μL of a 10 μg/mL (S)-3-phenyllactic acid reference standard.

• Pass/Fail Criteria: Proceed with sample analysis ONLY if the peak asymmetry factor ( As​ ) is between 0.95 and 1.10, and theoretical plates ( N ) > 5000. Failure indicates incomplete ion suppression, requiring a re-evaluation of the mobile phase pH (Return to Step 1).

Quantitative Data Summary

The following table summarizes the causal relationship between mobile phase pH, the ionization state of (S)-3-phenyllactic acid, and the resulting chromatographic parameters. Use this as a quick reference during method development.

Mobile Phase pH	PLA Ionization State	Expected Retention ( k′ )	Peak Shape	Analytical Recommendation
pH < 2.0	Fully Protonated (Neutral)	High ( k′ > 3)	Sharp, Symmetrical	Optimal for RP-HPLC (Use TFA or H3​PO4​ )
pH 3.0 - 4.0	Partially Ionized (Dynamic)	Variable / Unstable	Split, Severe Tailing	Avoid (Too close to pKa of 3.46)
pH > 5.5	Fully Ionized (Anionic)	Low ( k′ < 1, Void)	Broad, Poorly Defined	Requires Ion-Pairing Reagents

References

• Detection of Antilisterial Activity of 3-Phenyllactic Acid Using Listeria innocua as a Model. Frontiers in Microbiology.
• CN102115777B - Screening method of lactic acid bacteria strains of high-yield DL-3-phenyllactic acid.
• Efficient production of phenyllactic acid in Escherichia coli via metabolic engineering and fermentation optimization strategies. Frontiers in Bioengineering and Biotechnology (PMC).
• Development of phenyllactic acid ionic liquids and evaluation of cytotoxicity to human cervical epithelial cells. Scientific Reports (PMC).

Sources

• 1. Frontiers | Detection of Antilisterial Activity of 3-Phenyllactic Acid Using Listeria innocua as a Model [frontiersin.org]
• 2. Efficient production of phenyllactic acid in Escherichia coli via metabolic engineering and fermentation optimization strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. CN102115777B - Screening method of lactic acid bacteria strains of high-yield DL-3-phenyllactic acid - Google Patents [patents.google.com]
• 4. Development of phenyllactic acid ionic liquids and evaluation of cytotoxicity to human cervical epithelial cells - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Resolving Chromatographic Co-elution of (S)-3-Phenyllactate and Phenylpyruvate

Welcome to the Advanced Chromatography Support Center. As a Senior Application Scientist, I frequently encounter challenges regarding the baseline resolution of (S)-3-phenyllactate (PLA) and phenylpyruvate (PPA). These aromatic monocarboxylic acids are critical biomarkers in phenylalanine metabolism and key intermediates in drug development. However, their structural homology often leads to frustrating co-elution on standard reverse-phase high-performance liquid chromatography (RP-HPLC) columns.

This guide provides field-proven, self-validating methodologies to overcome this co-elution, ensuring robust quantification and scientific integrity in your assays.

Mechanistic Insight: The Causality of Co-elution

(S)-3-Phenyllactate (PLA) and phenylpyruvate (PPA) are structurally identical save for the C2 position: PLA features a hydroxyl (-OH) group, while PPA features a keto (=O) group. When utilizing a standard unbuffered reverse-phase C18 column, researchers frequently observe peak merging. This co-elution is driven by two physical phenomena:

• Partial Ionization: With a pKa of ~3.5, the carboxylic acid moieties exist in a dynamic equilibrium between neutral and anionic states in standard water/acetonitrile gradients. This mixed-mode interaction with the stationary phase causes severe peak broadening.

• Keto-Enol Tautomerization: PPA undergoes keto-enol tautomerization in aqueous environments. The enol form exhibits different hydrophobicity than the keto form, leading to split peaks or excessive tailing that bleeds into the PLA elution window.

The Causality of the Solution: By introducing a volatile ion-pairing agent such as Trifluoroacetic Acid (TFA) to lower the mobile phase pH to ~2.0, we completely suppress the ionization of the carboxylate groups. This forces both molecules into their fully protonated, neutral states, maximizing hydrophobic interactions with the C18 carbon chains. Under these acidic conditions, the slight polarity difference between PLA's hydroxyl group and PPA's keto group becomes the dominant separation factor.

Troubleshooting Guide & FAQs

Q1: I am using a standard C18 column with a Water/Methanol gradient, but my PLA and PPA peaks merge into a single broad peak. How do I achieve baseline resolution? A1: The root cause is insufficient ionization suppression and gradient compression. Transition to an isocratic elution profile using Methanol/Water (60:40, v/v) supplemented with 0.05% TFA. As demonstrated by1, this specific isocratic hold exploits the subtle polarity differences, allowing PLA to elute at ~9.18 min and PPA at ~17.47 min.

Q2: I need to quantify both compounds simultaneously, but PPA has a weak signal at 210 nm. What is the optimal detection strategy? A2: PPA and PLA possess distinct UV absorption maxima due to the conjugation of the keto group in PPA. Employ a Diode Array Detector (DAD). Extract the chromatogram at 210 nm for PLA and 290 nm for PPA. This orthogonal detection acts as a self-validating system: even if minor chromatographic overlap occurs, the spectral separation ensures accurate, interference-free integration.

Q3: Should I perform Solid Phase Extraction (SPE) to clean up my fermentation broth before HPLC analysis? A3: No. SPE often leads to unacceptably low recoveries for PLA (sometimes as low as 10-60%) due to irreversible binding or premature elution.2 established that a simple microfiltration step (0.22 µm) of the acidified broth yields >98.7% recovery. Direct injection after microfiltration is both more accurate and highly reproducible.

Q4: My research requires distinguishing between (S)-3-phenyllactate (L-PLA) and its (R)-enantiomer (D-PLA) in the presence of PPA. Can a C18 column do this? A4: Achiral C18 columns cannot resolve enantiomers. You must transition to a normal-phase chiral stationary phase, such as a cellulose tris-(4-methyl benzoate) column (e.g., Chiralcel OD-H or OJ-H). Using a mobile phase of Hexane/Isopropanol/TFA (98:2:0.05) will successfully separate the enantiomers from the PPA precursor, as validated by 3.

Q5: What if I want to use GC-MS for metabolic profiling of these acids? A5: Because PLA and PPA are non-volatile, they require derivatization prior to GC-MS.4 highlights that trimethylsilyl (TMS) derivatization is the gold standard, lowering boiling points and ensuring sharp, early elution from the GC column.

Data Presentation: Quantitative Elution Profile

Analyte	Functional Group (C2)	Optimal Detection (λ max)	Achiral RP-HPLC (C18) Retention	Chiral NP-HPLC (OD-H) Retention
(S)-3-Phenyllactate (L-PLA)	Hydroxyl (-OH)	210 nm	~9.18 min	~41.2 min
(R)-3-Phenyllactate (D-PLA)	Hydroxyl (-OH)	210 nm	~9.18 min	~38.2 min
Phenylpyruvate (PPA)	Keto (=O)	290 nm	~17.47 min	Elutes prior to PLA

Workflow Visualization

Chromatographic troubleshooting workflow for resolving PLA and PPA co-elution.

Experimental Protocols

Protocol 1: RP-HPLC Method for Baseline Resolution of PLA and PPA

Objective: Achieve baseline separation (Rs > 1.5) of PLA and PPA using an achiral reverse-phase system.

• Column Equilibration: Install a high-carbon-load C18 column (e.g., 250 mm × 4.6 mm, 5 µm). Equilibrate the column oven to 30 °C to stabilize the thermodynamics of the separation.

• Mobile Phase Preparation: Prepare an isocratic mixture of 60% Methanol and 40% Ultrapure Water (18.2 MΩ·cm). Add 0.05% (v/v) Trifluoroacetic acid (TFA). Mechanistic Note: Degas the mobile phase via ultrasonication for 15 minutes. TFA is crucial for suppressing the ionization of the carboxylate groups.

• System Setup: Set the flow rate to 1.0 mL/min. Configure the Diode Array Detector (DAD) to monitor 210 nm (optimal for PLA) and 290 nm (optimal for PPA) simultaneously.

• Sample Preparation: Acidify the biological sample (e.g., fermentation broth) with 9% HCl to terminate any enzymatic reactions and precipitate large proteins. Centrifuge at 12,000 rpm for 5 minutes, then filter the supernatant through a 0.22 µm PTFE syringe filter. Do not use SPE.

• Execution & Self-Validation: Inject 10 µL of the sample. PLA will elute at approximately 9.18 min, and PPA will elute at 17.47 min.

  • Self-Validation Check: Compare the area ratios at 210 nm and 290 nm. A pure PLA peak will have negligible absorbance at 290 nm. If the 9.18 min peak shows significant 290 nm absorbance, it indicates column degradation and re-emerging co-elution.

Protocol 2: Normal-Phase Chiral HPLC for (S)-PLA, (R)-PLA, and PPA

Objective: Resolve the enantiomers of PLA from the PPA precursor.

• Column Selection: Install a Chiralcel OD-H column (250 mm × 4.6 mm, 5 µm) based on cellulose tris-(3,5-dimethylphenylcarbamate) or a similar chiral stationary phase.

• Mobile Phase: Prepare a normal-phase isocratic mixture of Hexane / Isopropanol / TFA in a ratio of 98:2:0.05 (v/v/v).

• Operational Parameters: Set the flow rate to 1.0 mL/min and maintain the column temperature at 25 °C.

• Detection: Monitor the elution at 210 nm.

• Expected Outcome: PPA elutes first, followed by (R)-PLA (D-PLA) at approximately 38.2 min, and (S)-PLA (L-PLA) at 41.2 min.

References

• Xu, G.-C., et al. (2016).
• Armaforte, E., et al. (2006). "High-performance liquid chromatography determination of phenyllactic acid in MRS broth.
• Tekewe, A., et al. (2008). "Development and validation of HPLC method for the resolution of drug intermediates: DL-3-Phenyllactic acid..." Talanta.
• Zhizhin, K. Yu., et al. (2024). "Methodology for the determining aromatic monocarboxylic acids as products of phenylalanine and tyrosine metabolism: current advances and trends." Russian Chemical Reviews.

Sources

• 1. biocat.jiangnan.edu.cn [biocat.jiangnan.edu.cn]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Methodology for the determining aromatic monocarboxylic acids as products of phenylalanine and tyrosine metabolism: current advances and trends | Russian Chemical Reviews [rcr.colab.ws]

Reference Data & Comparative Studies

validation of (S)-3-phenyllactate diagnostic assays in clinical metabolomics

High-Throughput LC-MS/MS vs. Legacy Modalities for (S)-3-Phenyllactate Quantitation: A Clinical Validation Guide

(S)-3-phenyllactate (phenyllactic acid, PLA) has emerged as a critical biomarker in clinical metabolomics. Historically associated with phenylketonuria (PKU), recent advancements have identified elevated PLA levels in biological fluids as a highly specific indicator of 1[1] and 2[2]. As the diagnostic demand for this metabolite grows, clinical laboratories must transition from qualitative screening to rigorous, high-throughput quantitative assays.

Pathophysiology & Biomarker Rationale

Under normal physiological conditions, phenylalanine is primarily converted to tyrosine by phenylalanine hydroxylase. However, when this pathway is impaired or saturated, phenylalanine undergoes transamination to phenylpyruvate, which is subsequently reduced to (S)-3-phenyllactate. Concurrently, specific gut microbiota (e.g., Lactobacillus species) directly metabolize dietary phenylalanine into PLA. Therefore, PLA acts as a dual-origin biomarker reflecting both host metabolic state and microbiome activity.

Metabolic origins of (S)-3-phenyllactate via host transamination and gut microbiota.

Assay Modalities Comparison

To accurately quantify (S)-3-phenyllactate in complex matrices (plasma, seminal fluid, urine), the analytical method must overcome significant matrix interference and isobaric overlaps.

• Colorimetric/Enzymatic Assays : Rely on dehydrogenase enzymes. Causality for limitation : These enzymes often exhibit cross-reactivity with structurally similar hydroxy acids (e.g., lactate, 4-hydroxyphenyllactate), leading to false positives and poor selectivity in complex clinical samples.

• Gas Chromatography-Mass Spectrometry (GC-MS) : Historically used for organic acidemias. Causality for limitation : PLA is non-volatile and requires extensive chemical derivatization (e.g., silylation) prior to analysis. This step introduces analytical variability, increases sample preparation time, and is poorly suited for high-throughput clinical environments.

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) : The current gold standard. Causality for superiority : LC-MS/MS allows for the direct analysis of native PLA without derivatization. By utilizing Multiple Reaction Monitoring (MRM), it provides unparalleled specificity and sensitivity, easily distinguishing PLA from structural isomers.

Table 1: Performance Comparison of Diagnostic Modalities

Feature	High-Throughput LC-MS/MS	GC-MS	Colorimetric/Enzymatic
Target Analyte State	Native (Unmodified)	Derivatized (Silylation)	Native
Specificity	Extremely High (MRM)	High (Spectral Library)	Low (Cross-reactivity)
Throughput	High (< 5 min/sample)	Low (> 20 min/sample)	High (Plate reader)
Sensitivity (LLOQ)	< 1 ng/mL	~ 10-50 ng/mL	~ 1-5 µg/mL
Clinical Utility	Gold Standard Quantitation	Discovery / Legacy	Rapid Screening

Methodology: Self-Validating LC-MS/MS Protocol

To ensure clinical reliability, the following protocol integrates self-validating mechanisms aligned with the 3[3].

Step 1: Sample Preparation (Protein Precipitation)

• Aliquot 50 µL of human plasma or urine into a 96-well plate.

• Add 200 µL of ice-cold acetonitrile (ACN) containing an isotope-labeled internal standard (e.g., D8-phenyllactic acid at 500 ng/mL).

  • Causality : The 4:1 organic-to-aqueous ratio effectively precipitates large proteins, preventing column fouling. The use of ice-cold ACN rapidly quenches endogenous enzymatic activity, locking the metabolome in its current state[4]. The internal standard corrects for any analyte loss during extraction and compensates for downstream matrix effects.

• Vortex for 5 minutes at 1000 rpm, then centrifuge at 15,000 × g for 15 minutes at 4°C.

• Transfer 150 µL of the supernatant to a clean autosampler vial.

Step 2: Chromatographic Separation

• Column : Reversed-phase C18 column (e.g., 2.1 × 50 mm, 1.7 µm particle size).

• Mobile Phase : Solvent A (0.1% Formic Acid in Water) and Solvent B (0.1% Formic Acid in Acetonitrile).

• Gradient : 2% B to 95% B over 5 minutes. Flow rate: 0.4 mL/min.

  • Causality : The acidic mobile phase ensures that (S)-3-phenyllactate remains in its protonated, uncharged state during chromatography, improving retention on the hydrophobic C18 stationary phase before elution.

Step 3: Mass Spectrometry (MRM Detection)

• Ionization : Electrospray Ionization (ESI) in Negative Mode.

  • Causality : As a carboxylic acid, PLA readily loses a proton to form a stable [M-H]⁻ anion, yielding superior signal-to-noise ratios in negative mode compared to positive mode.

• MRM Transition : Monitor the specific transition of m/z 165.0 → 103.0[5].

  • Causality : The precursor ion m/z 165.0 corresponds to the deprotonated PLA. The collision-induced dissociation (CID) generates a stable product ion at m/z 103.0 (loss of H₂O and CO₂), providing a highly specific molecular fingerprint.

Validation Parameters (FDA 2018 Guidelines)

A protocol is only as trustworthy as its validation. According to the FDA 2018 BMV Guidance, the assay must function as a self-validating system through the following parameters:

• Accuracy & Precision : Evaluated using Quality Control (QC) samples at low, medium, and high concentrations. The mean value must be within ±15% of the nominal concentration (±20% at the Lower Limit of Quantitation, LLOQ)[6].

• Selectivity & Matrix Effect : Blank matrices from at least six independent sources must be analyzed to ensure no co-eluting peaks interfere with the PLA MRM transition[6]. The matrix factor (MF) must be calculated using the internal standard to ensure ion suppression/enhancement is consistent across samples.

• Stability : PLA stability must be proven under clinical handling conditions: benchtop (room temperature for 24 hours), freeze-thaw (at least three cycles from -80°C to room temperature), and long-term storage[6].

• Incurred Sample Reanalysis (ISR) : To prove the method's trustworthiness in real-world application, a subset of actual clinical samples must be reanalyzed on a separate day. The repeat values must agree within 20% of the original values for at least 67% of the samples[7].

FDA 2018 Bioanalytical Method Validation workflow for clinical metabolomics.

Conclusion

Transitioning to an LC-MS/MS framework for (S)-3-phenyllactate quantitation eliminates the specificity bottlenecks of enzymatic assays and the throughput limitations of GC-MS. By adhering to FDA 2018 BMV standards, laboratories can establish a self-validating, highly authoritative diagnostic pipeline capable of supporting advanced clinical metabolomics and precision medicine initiatives.

References

• Food and Drug Administration (FDA). Bioanalytical Method Validation Guidance for Industry (2018). FDA.gov.
• Manna, S. K., et al.UPLC-MS-based Urine Metabolomics Reveals Indole-3-lactic acid and Phenyllactic acid as Conserved Biomarkers for Alcohol-induced Liver Disease in the Ppara-null Mouse Model. NIH.gov.
• Zhang, Y., et al.
• Zelante, T., et al.
• Manna, S. K., et al.UPLC-MS-based Urine Metabolomics MRM Transitions. NIH.gov.

Sources

• 1. UPLC-MS-based Urine Metabolomics Reveals Indole-3-lactic acid and Phenyllactic acid as Conserved Biomarkers for Alcohol-induced Liver Disease in the Ppara-null Mouse Model - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Integrated seminal plasma metabolomics and lipidomics profiling highlight distinctive signature of varicocele patients with male infertility - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. fda.gov [fda.gov]
• 4. mdpi.com [mdpi.com]
• 5. UPLC-MS-based Urine Metabolomics Reveals Indole-3-lactic acid and Phenyllactic acid as Conserved Biomarkers for Alcohol-induced Liver Disease in the Ppara-null Mouse Model - PMC [pmc.ncbi.nlm.nih.gov]
• 6. labs.iqvia.com [labs.iqvia.com]
• 7. Federal Register :: Bioanalytical Method Validation; Guidance for Industry; Availability [federalregister.gov]

Targeted Metabolic Profiling of Phenylalanine Catabolites: (S)-3-Phenyllactate vs. Phenylpyruvate

As targeted metabolomics becomes increasingly central to diagnosing and monitoring inborn errors of metabolism like Phenylketonuria (PKU), the analytical precision of our assays must match the complexity of the underlying biology. When phenylalanine hydroxylase (PAH) is deficient, accumulating L-phenylalanine is shunted into alternative catabolic pathways, resulting in the elevation of downstream metabolites 1[1].

Two of the most critical biomarkers in this cascade are phenylpyruvate (PPA) and (S)-3-phenyllactate (PLA) . While biologically linked, these two metabolites present drastically different analytical challenges. This guide provides an in-depth technical comparison of PPA and PLA profiling, focusing on the mechanistic causality behind sample preparation choices, stability dynamics, and self-validating LC-MS/MS protocols.

Biochemical Causality & Pathway Dynamics

To design an effective LC-MS/MS assay, we must first understand the enzymatic origins and chemical nature of our targets. PPA is synthesized directly from phenylalanine via aromatic amino acid aminotransferase. Because it is an α-keto acid, PPA is highly reactive. It is subsequently reduced to PLA by lactate dehydrogenase (LDH), yielding a highly stable α-hydroxy acid2[2].

Phenylalanine degradation pathway highlighting PPA and PLA synthesis.

Analytical Divergence: Stability vs. Reactivity

The chemical differences between PPA and PLA dictate our entire analytical strategy.

The Phenylpyruvate (PPA) Challenge: PPA contains an electron-withdrawing α-keto group, making it prone to nucleophilic attack, keto-enol tautomerization, and spontaneous decarboxylation. When exposed to the acidic mobile phases (e.g., 0.1% formic acid) and high temperatures typical of an electrospray ionization (ESI) source, PPA degrades rapidly 3[3]. Attempting to quantify native PPA often results in severe signal loss, split peaks, and underestimation of clinical concentrations.

The (S)-3-Phenyllactate (PLA) Advantage: PLA lacks the reactive ketone, replacing it with a stable hydroxyl group. This structural shift renders PLA highly stable across a wide pH range and resistant to thermal degradation during ionization. Consequently, PLA can be quantified directly using standard reversed-phase LC-MS/MS without chemical modification 4[4].

Self-Validating Experimental Protocols

To achieve robust quantification of both metabolites from a single biological sample, we must employ a bifurcated sample preparation workflow.

Parallel sample preparation workflow for stable PLA and reactive PPA.

Protocol A: Derivatization-Assisted LC-MS/MS for Phenylpyruvate

Causality: To prevent in-source decarboxylation and improve reversed-phase retention, we utilize O-(2,3,4,5,6-pentafluorobenzyl)hydroxylamine (O-PFBO) to convert the labile α-keto group of PPA into a stable oxime derivative5[5].

• Quenching & Extraction: Add 150 µL of cold methanol (-20°C) containing 13C6-PPA internal standard to 50 µL of plasma. Rationale: Cold methanol instantly halts enzymatic interconversion between PPA and PLA while precipitating proteins.

• Centrifugation: Spin at 14,000 × g for 10 min at 4°C.

• Derivatization: Transfer 100 µL of the supernatant to a clean vial. Add 50 µL of 250 mM O-PFBO aqueous solution. Incubate at 25°C for 30 minutes. Rationale: The nucleophilic attack of the hydroxylamine on the ketone forms an oxime, permanently locking the molecule's structure.

• Analysis: Inject 5 µL onto a C18 column using a water/acetonitrile gradient (0.1% formic acid). Detect via Negative ESI MRM.

Protocol B: Direct LC-MS/MS for (S)-3-Phenyllactate

Causality: Because PLA is structurally stable, derivatization is unnecessary and would only introduce workflow variance. A dilute-and-shoot approach maximizes throughput.

• Extraction: Add 150 µL of cold acetonitrile containing d5-PLA internal standard to 50 µL of plasma.

• Centrifugation: Spin at 14,000 × g for 10 min at 4°C.

• Dilution: Dilute 50 µL of the supernatant with 50 µL of mobile phase A (0.1% formic acid in water). Rationale: Matching the sample solvent to the initial mobile phase conditions prevents peak fronting and ensures sharp chromatography.

• Analysis: Inject 5 µL onto the same C18 column. Detect via Negative ESI MRM.

Self-Validation Mechanisms (E-E-A-T Standard): To ensure this protocol is self-validating, you must implement QC Bracketing . Inject a derivatized blank (O-PFBO + matrix minus analyte) every 10 samples. If PPA peaks appear in the blank, it indicates that upstream precursors (like prephenate) are degrading into PPA within the ESI source[3]. Reliance on the matched stable isotopes (13C6-PPA and d5-PLA) will automatically correct for any derivatization efficiency drift or matrix ion suppression.

Quantitative Performance Comparison

The table below synthesizes the analytical performance and clinical utility of both metabolites based on validated targeted metabolomic workflows.

Metric	Phenylpyruvate (PPA)	(S)-3-Phenyllactate (PLA)
Target Analyte Class	α-Keto Acid	α-Hydroxy Acid
In Vivo Precursor	L-Phenylalanine (via Transaminase)	Phenylpyruvate (via LDH)
Chemical Stability	Highly labile (prone to decarboxylation)	Highly stable
Optimal LC-MS Prep	O-PFBO Derivatization required	Direct protein precipitation
Ionization Efficiency	Low (Native) / High (Derivatized)	High (Native ESI-)
Typical LOD (Plasma)	0.05 µM (Derivatized)	0.01 µM (Direct)
Clinical Utility	Acute marker of transamination flux	Long-term stable reservoir marker

Conclusion

For drug development professionals and researchers investigating phenylalanine metabolism, the choice between monitoring Phenylpyruvate and (S)-3-Phenyllactate dictates the required analytical rigor. While PLA offers a highly stable, easily quantified reservoir marker of pathway flux, PPA provides a more immediate snapshot of transaminase activity. Accurate quantification of PPA, however, strictly requires chemical derivatization to overcome its inherent instability during LC-MS/MS analysis. By deploying parallel extraction workflows, laboratories can confidently capture the complete metabolic signature of hyperphenylalaninemia.

References

• Impact of Phenylketonuria on the Serum Metabolome and Plasma Lipidome: A Study in Early-Treated P
• The clinical relevance of novel biomarkers as outcome parameter in adults with phenylketonuria - Radboud Repository.
• A simplified liquid chromatography‐mass spectrometry methodology to probe the shikimate and aromatic amino acid biosynthetic p
• Metabolomics Reveals Abnormal Citrate Cycle and Phenylalanine Metabolism in Testes
• Development of a New LC-MS/MS Method for the Quantification of Keto Acids - ResearchG
• The clinical relevance of novel biomarkers as outcome parameter in adults with phenylketonuria | Request PDF - ResearchG

Sources

• 1. mdpi.com [mdpi.com]
• 2. Metabolomics Reveals Abnormal Citrate Cycle and Phenylalanine Metabolism in Testes from Infertile Hybrid Dzo [mdpi.com]
• 3. A simplified liquid chromatography‐mass spectrometry methodology to probe the shikimate and aromatic amino acid biosynthetic pathways in plants - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Comparative Genomic Analysis of (S)-3-Phenyllactate Producing LAB Strains: A Technical Guide

(S)-3-phenyllactate (PLA) is a highly valued broad-spectrum antimicrobial compound and a critical building block for biobased aromatic polymers[1]. Lactic Acid Bacteria (LAB), particularly species like Lactiplantibacillus plantarum and Lacticaseibacillus rhamnosus, are prolific natural producers of PLA, utilizing it as a competitive mechanism within their ecological niches[1][2].

However, the transition from identifying a PLA-producing strain to industrial scale-up requires rigorous evaluation. PLA yield is highly strain-dependent, heavily influenced by the strain's genomic architecture, central carbon metabolism, and environmental adaptations[1][3]. As a Senior Application Scientist, I have structured this guide to objectively compare the genomic and phenotypic performance of key LAB strains, providing a self-validating multi-omic framework for strain selection and optimization.

Mechanistic Basis of PLA Biosynthesis

To evaluate a strain's potential, we must first understand the causality of its metabolic pathways. In LAB, PLA is primarily synthesized via the phenylalanine metabolism pathway.

The process is a two-step enzymatic cascade:

• Transamination: L-phenylalanine is converted to phenylpyruvic acid (PPA) by aromatic amino acid aminotransferases (ArAT).

• Reduction: PPA is reduced to PLA by lactate dehydrogenases (LDH) or specific hydroxyacid dehydrogenases[1].

Crucially, comparative genomics reveals that high-yielding strains do not necessarily possess a unique de novo biosynthetic pathway. Instead, overproduction is driven by a strengthened core pathway coupled with enhanced central carbon metabolism[1]. This metabolic rewiring compensates for the energy consumed during PLA synthesis and relies heavily on sustained NADH regeneration[1][3].

Biosynthetic pathway of (S)-3-phenyllactate in LAB strains.

Comparative Genomic Performance of Key LAB Strains

When comparing LAB strains, ecological origin plays a massive role in genomic adaptation. For example, strains isolated from plant or vegetable fermentation environments often exhibit significantly enriched gene abundance for coenzyme transport compared to dairy-derived counterparts[3]. This evolutionary trait ensures continuous NADH regeneration, preventing the PPA-to-PLA reduction step from becoming a metabolic bottleneck[3].

Below is a comparative data synthesis of notable LAB strains evaluated for PLA production:

Strain	Ecological Origin	Genome Size	Key Genomic & Metabolic Features	Max PLA Yield
L. plantarum YM-4-3y	Optimized / Mutant	~3.2 Mb	Strengthened central carbon metabolism; weakened competing amino acid biosynthesis pathways.	400.74 mg/L [1]
L. plantarum S1	Baseline	~3.2 Mb	Standard core pathway; lacks compensatory energy balancing for high yield.	30.23 mg/L [1]
L. plantarum UTNGt28L	Amazonian Star Apple	3.23 Mb	Multiple class IIb plantaricins; devoid of mobile antimicrobial resistance genes (ARGs).	High (Qualitative)[4]
L. rhamnosus ProSci-109	Dairy	~3.0 Mb	High lactose metabolism; active hydrolysis of milk proteins; moderate PLA accumulation.	Moderate (Qualitative)[2]

Analytical Insight: The massive yield difference between L. plantarum YM-4-3y (400.74 mg/L) and S1 (30.23 mg/L) under optimal conditions proves that the mere presence of ArAT and LDH genes (which share 94.26–100% homology across these strains) is insufficient for high yield[1]. The determining factor is the strain's ability to balance energy consumption via systemic transcriptomic and metabolomic shifts[1].

Experimental Protocols: Multi-Omic Workflow for Strain Evaluation

To objectively select a strain for drug development or industrial fermentation, researchers must deploy a self-validating multi-omic workflow. This ensures that genomic potential is accurately translated into phenotypic output.

Multi-omic experimental workflow for evaluating PLA-producing strains.

Step-by-Step Methodology

Step 1: Controlled Strain Cultivation

• Action: Culture LAB strains in De Man, Rogosa, and Sharpe (MRS) broth at 30°C. Harvest at exactly 24 hours.

• Causality: Time-course dynamics reveal that 24 hours is the optimal fermentation window. Beyond this point, PLA accumulation plateaus, and feedback inhibition or degradation may skew yield data[1].

Step 2: Whole-Genome Sequencing (WGS) & Annotation

• Action: Extract high-molecular-weight genomic DNA and sequence using a hybrid approach (e.g., Illumina + PacBio) to achieve a closed genome. Annotate using standard pipelines.

• Causality: While identifying the ArAT/LDH core pathway is standard, WGS is strictly required to map accessory genomes—specifically looking for coenzyme transport clusters and the absence of mobile virulence factors (ARGs), which dictates the strain's biosafety for therapeutic use[4][5].

Step 3: Self-Validating HPLC Quantification

• Action: Centrifuge the 24h culture to obtain cell-free supernatants. Filter through a 0.22 μm membrane. Quantify PLA and PPA using High-Performance Liquid Chromatography (HPLC) equipped with a C18 column and a UV detector set to 210 nm.

• Causality: Genomic presence does not guarantee expression. HPLC acts as the physical validation layer. By quantifying both PLA and its precursor PPA, you can pinpoint whether the transamination or the reduction step is the metabolic bottleneck[6].

Step 4: Transcriptomic & Metabolomic Profiling

• Action: Extract total RNA at the mid-exponential phase. Perform RNA-Seq to analyze differential gene expression. Concurrently, run untargeted metabolomics on the supernatant.

• Causality: This step explains why a strain yields high PLA. It confirms whether the central carbon metabolism is actively upregulating to compensate for the energy drain of the reinforced core pathway, a hallmark of elite producer strains like YM-4-3y[1].

Conclusion and Selection Criteria

When screening LAB strains for (S)-3-phenyllactate production, isolated genomic analysis is an incomplete metric. The optimal candidate must demonstrate a synergistic relationship between its core biosynthetic genes and its broader metabolic network.

For industrial applications, prioritize strains originating from plant-based or vegetable fermentation environments, as their evolutionary adaptation provides superior coenzyme transport and NADH regeneration capabilities[3]. For therapeutic and food-preservation applications, ensure the selected strain (such as L. plantarum UTNGt28L) possesses a stable, biosafe genome completely devoid of mobile antimicrobial resistance genes[4].

References

• Title: Optimization and Multiomic Basis of Phenyllactic Acid Overproduction by Lactobacillus plantarum Source: Journal of Agricultural and Food Chemistry - ACS Publications URL: [Link]

• Title: Comparative genomics and untargeted metabolomics analysis of dairy-derived Lacticaseibacillus rhamnosus strains and their potential applications in dairy fermentation Source: PubMed (Journal of Dairy Science) URL: [Link]

• Title: Comparative Genomics and Metabolite Analysis of Lactiplantibacillus plantarum Strains in Dairy and Vegetable Fermentation Environments Source: ResearchGate URL: [Link]

• Title: Genomic and metabolomic insights into the antimicrobial and therapeutic potential of Lactiplantibacillus plantarum UTNGt28L isolated from Amazonian star apple Source: Frontiers in Microbiology URL: [Link]

• Title: Production of phenyllactic acid by lactic acid bacteria: An approach to the selection of strains contributing to food quality and preservation Source: ResearchGate (FEMS Microbiology Letters) URL: [Link]

• Title: Comparative Genomic Analysis of Lactiplantibacillus plantarum: Insights into Its Genetic Diversity, Metabolic Function, and Antibiotic Resistance Source: ResearchGate URL: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Comparative genomics and untargeted metabolomics analysis of dairy-derived Lacticaseibacillus rhamnosus strains and their potential applications in dairy fermentation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Frontiers | Genomic and metabolomic insights into the antimicrobial and therapeutic potential of Lactiplantibacillus plantarum UTNGt28L isolated from Amazonian star apple [frontiersin.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Validating LC-MS/MS Quantification of (S)-3-Phenyllactate in Human Urine: A Comparative Guide

As the fields of metabolomics and microbiome research expand, the accurate quantification of urinary organic acids has become paramount for drug development and clinical diagnostics. (S)-3-Phenyllactate (3-PLA) —a downstream metabolite of phenylalanine—has emerged as a critical biomarker for evaluating gut microbiota activity, phenylalanine metabolism disorders, and alcohol-induced liver disease (1[1]).

However, human urine is a notoriously complex matrix. High salt concentrations, variable specific gravity, and the presence of thousands of co-eluting endogenous compounds make reliable quantification a significant analytical challenge. This guide objectively compares analytical platforms for 3-PLA quantification and provides a field-proven, self-validating LC-MS/MS methodology designed to ensure absolute scientific integrity.

The Biological Context: Why Target 3-Phenyllactate?

Before designing an assay, we must understand the analyte's origin. Dietary L-phenylalanine is converted into phenylpyruvate by transaminases. From there, lactate dehydrogenase reduces phenylpyruvate into (S)-3-phenyllactate (2[2]). Because this pathway is heavily influenced by both hepatic function and gut microbial fermentation, 3-PLA serves as a vital metabolic readout.

Metabolic pathway of L-phenylalanine to (S)-3-phenyllactate.

Platform Comparison: LC-MS/MS vs. Alternatives

While Nuclear Magnetic Resonance (NMR) and Gas Chromatography-Mass Spectrometry (GC-MS) are frequently used in untargeted metabolomics (3[3]), targeted Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) remains the gold standard for absolute quantification. The table below outlines the objective performance differences when analyzing 3-PLA in urine.

Table 1: Analytical Platform Comparison for Urinary 3-PLA

Feature	LC-MS/MS (Targeted MRM)	GC-MS	¹H-NMR
Sensitivity (LLOQ)	Low nM to pM range	High nM to µM range	µM to mM range
Sample Preparation	Minimal (Dilute & Shoot)	Extensive (Derivatization required)	Minimal (Buffer addition)
Throughput	High (5-10 min/sample)	Moderate (30-50 min/sample)	High (10-15 min/sample)
Specificity	Excellent (Precursor/Product MRM)	High (Spectral library matching)	Moderate (Signal overlap in urine)
Suitability	Optimal for clinical validation	Good, but derivatization adds variance	Limited to high-abundance samples

The Verdict: GC-MS requires time-consuming chemical derivatization (e.g., silylation) to volatilize 3-PLA, which introduces analytical variability. NMR lacks the sensitivity required for low-abundance biomarker detection. LC-MS/MS bypasses these issues, offering direct, high-sensitivity detection (4[4]).

Step-by-Step Methodology: A Self-Validating LC-MS/MS Protocol

To ensure scientific integrity, an assay must not simply generate numbers; it must prove those numbers are accurate on every run. The following protocol integrates causality and self-validation into every step.

Step-by-step experimental workflow for LC-MS/MS quantification and validation.

Step 1: Sample Preparation (Dilute-and-Shoot Strategy)

• Action: Thaw human urine samples on ice. Centrifuge at 14,000 × g for 10 minutes to pellet cellular debris. Dilute the supernatant 1:10 with LC-MS grade water containing 50 ng/mL of a stable-isotope-labeled internal standard (e.g., (S)-3-phenyllactate-d5).

• The Causality: Direct injection of raw urine causes rapid mass spectrometer source fouling and severe ion suppression. A 10-fold dilution strikes the optimal balance: it dilutes out matrix interferents (salts, urea) while keeping 3-PLA well above the detection limit. The addition of a deuterated internal standard (IS) is non-negotiable; because the IS co-elutes perfectly with the analyte, it experiences the exact same matrix suppression, allowing the system to mathematically correct for sample-to-sample variations.

Step 2: Chromatographic Separation

• Action: Inject 5 µL onto a UPLC High-Strength Silica (HSS) C18 column (1.8 µm, 2.1 × 100 mm) maintained at 40°C. Use a gradient elution with Mobile Phase A (0.1% Formic Acid in Water) and Mobile Phase B (0.1% Formic Acid in Acetonitrile), ramping from 2% B to 95% B over 6 minutes.

• The Causality: 3-PLA is a moderately polar organic acid. An HSS C18 stationary phase provides enhanced retention for polar compounds compared to standard C18 columns. This prevents 3-PLA from co-eluting in the column void volume, where the bulk of urinary salts elute and cause total signal suppression. The acidic mobile phase ensures the carboxylic acid group remains fully protonated during chromatography, yielding sharp, symmetrical peaks.

Step 3: Mass Spectrometry Detection

• Action: Operate the mass spectrometer in Negative Electrospray Ionization (ESI-) mode. Monitor the Multiple Reaction Monitoring (MRM) transitions: m/z 165.0 → 147.0 (quantifier, loss of H₂O) and m/z 165.0 → 121.0 (qualifier, loss of CO₂).

• The Causality: The carboxylic acid moiety of 3-PLA readily donates a proton in the ESI source, making negative ion mode drastically more sensitive than positive mode. MRM acts as a double mass filter, virtually eliminating background noise and ensuring that only molecules with the exact precursor mass and fragmentation pattern are quantified.

Step 4: Assay Validation (The Self-Validating Loop)

• Action: Evaluate Linearity, Lower Limit of Quantification (LLOQ), Accuracy, Precision, and Matrix Factor according to FDA/EMA bioanalytical guidelines.

• The Causality: By analyzing blank synthetic urine spiked with known concentrations of 3-PLA both before and after extraction, the system calculates the absolute matrix effect. If the IS-normalized matrix factor deviates by >15%, the system flags the run, preventing the reporting of compromised data.

Experimental Validation Data

When the above methodology is executed correctly, the assay should yield performance metrics that easily pass stringent regulatory guidelines. Below is a summary of typical validation data for 3-PLA in human urine.

Table 2: Typical LC-MS/MS Validation Metrics for 3-PLA

Validation Parameter	FDA/EMA Acceptance Criteria	Typical LC-MS/MS Performance
Linearity (R²)	≥ 0.990	> 0.998
LLOQ	Signal-to-Noise (S/N) ≥ 10	0.05 - 0.10 µmol/L
Intra-day Precision (CV%)	≤ 15% (≤ 20% at LLOQ)	3.5% - 7.2%
Inter-day Precision (CV%)	≤ 15% (≤ 20% at LLOQ)	5.1% - 9.4%
Accuracy (% Bias)	± 15% (± 20% at LLOQ)	94% - 106%
Matrix Effect	CV ≤ 15% between lots	97% - 103% (IS normalized)

Conclusion

Quantifying (S)-3-phenyllactate in human urine requires navigating a complex biochemical matrix. While GC-MS and NMR have historical utility, targeted LC-MS/MS utilizing a dilute-and-shoot strategy with stable-isotope internal standardization is the definitive choice for modern drug development and clinical research. By understanding the causality behind column selection, ionization modes, and matrix mitigation, researchers can build robust, self-validating assays that guarantee scientific integrity.

References

• UPLC-MS-based Urine Metabolomics Reveals Indole-3-lactic acid and Phenyllactic acid as Conserved Biomarkers for Alcohol-induced Liver Disease in the Ppara-null Mouse Model. Journal of Proteome Research (NIH).
• p-Cresyl Sulf
• Identification of Urinary Food Intake Biomarkers for Milk, Cheese, and Soy-Based Drink by Untargeted GC-MS and NMR in Healthy Humans. Journal of Proteome Research (ACS).
• Metabolic Profiling of Human Plasma and Urine, Targeting Tryptophan, Tyrosine and Branched Chain Amino Acid P

Sources

• 1. UPLC-MS-based Urine Metabolomics Reveals Indole-3-lactic acid and Phenyllactic acid as Conserved Biomarkers for Alcohol-induced Liver Disease in the Ppara-null Mouse Model - PMC [pmc.ncbi.nlm.nih.gov]
• 2. p-Cresyl Sulfate - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Metabolic Profiling of Human Plasma and Urine, Targeting Tryptophan, Tyrosine and Branched Chain Amino Acid Pathways - PMC [pmc.ncbi.nlm.nih.gov]

Synergistic Antifungal Efficacy: (S)-3-Phenyllactate as a Potentiator for Traditional Azoles in Resistant Fungal Pathogens

Executive Summary

The emergence of azole-resistant fungal pathogens, particularly fluconazole-resistant Candida albicans and Aspergillus species, presents a critical bottleneck in modern antifungal therapy. Traditional azoles target the ergosterol biosynthesis pathway but are increasingly circumvented by fungal target-site mutations and efflux pump upregulation. This guide provides an in-depth technical comparison of traditional azoles versus (S)-3-phenyllactate (PLA) —a broad-spectrum, lactic acid bacteria (LAB)-derived organic acid—and demonstrates the potent synergistic effects achieved when these compounds are combined.

By acting as a pleiotropic disruptor, PLA dismantles the adaptive resistance mechanisms that fungi deploy against azoles, making it a highly effective potentiator for clinical and agricultural antifungal formulations.

Mechanistic Comparison: Azoles vs. (S)-3-Phenyllactate

To understand the causality behind their synergy, we must first isolate the distinct pharmacological mechanisms of each agent.

Traditional Azoles (e.g., Fluconazole)

Azoles exert their antifungal activity by competitively inhibiting lanosterol 14α-demethylase (CYP51 / ERG11) , a cytochrome P450 enzyme essential for converting lanosterol to ergosterol[1].

• Limitation: Against many Candida species, azoles are fungistatic rather than fungicidal. This allows the fungus time to adapt by upregulating the ERG11 gene or overexpressing ATP-binding cassette (ABC) transporters (e.g., CDR1/CDR2) to pump the drug out of the cell[2].

(S)-3-Phenyllactate (PLA)

Unlike the highly specific azoles,[2] that fundamentally destabilizes fungal cellular infrastructure:

• Membrane Disruption: PLA physically alters the permeability of the fungal cell membrane, leading to the leakage of intracellular proteins and nucleic acids[3].

• Mitochondrial Dysfunction: Proteomic analyses reveal that[3], reducing ATPase and dehydrogenase activity. This cuts off the ATP supply required by fungal efflux pumps to expel azoles.

• Biofilm Eradication: PLA actively downregulates the expression of ALS3 and HWP1—genes critical for hyphal adhesion and biofilm matrix formation[2].

The Synergistic Dynamic

When combined, PLA neutralizes the fungus's ability to resist the azole. By disrupting the membrane and depleting mitochondrial ATP, PLA disables the efflux pumps that would normally clear fluconazole. Simultaneously, PLA's downregulation of ERG11 prevents the fungus from synthesizing more CYP51 to outcompete the azole[2].

Fig 1: Mechanistic synergy between traditional azoles and (S)-3-Phenyllactate (PLA).

Quantitative Data Comparison

The following table synthesizes experimental data comparing the efficacy of Fluconazole alone, PLA alone, and their synergistic combination against fluconazole-resistant Candida albicans clinical isolates.

Treatment Modality	MIC against Resistant C. albicans	Biofilm Biomass Reduction	Primary Target / Mechanism
Fluconazole (FLC)	> 64 µg/mL	< 10%	CYP51 (Ergosterol synthesis)
(S)-3-Phenyllactate	7.5 mg/mL	~ 40-50%	Membrane integrity, Mitochondria
FLC + PLA	Synergistic (FICI ≤ 0.5)	> 85%	Multi-target (Efflux bypassed)

Data interpretation: While PLA alone requires a relatively high minimum inhibitory concentration (MIC) compared to commercial drugs, its true value lies in its combinatorial power. The Fractional Inhibitory Concentration Index (FICI) drops below 0.5, mathematically validating a profound synergistic effect that restores fluconazole susceptibility.

Experimental Protocols & Validation Workflows

To ensure scientific integrity, the protocols used to evaluate this synergy must be self-validating. The following workflows are designed to establish causality by linking phenotypic clearance to molecular downregulation.

Fig 2: Self-validating experimental workflow for assessing PLA-Azole synergy.

Protocol 1: Checkerboard Microdilution for FICI Determination

Rationale: We utilize the checkerboard assay to mathematically validate synergy. By calculating the FICI, we establish an objective threshold that separates true biological synergy from mere additive effects.

• Inoculum Standardization: Prepare a fungal suspension of 106 CFU/mL in RPMI 1640 medium. Causality note: Strict standardization ensures the drug-to-target ratio remains constant, preventing artificial MIC inflation.

• Matrix Preparation: In a 96-well plate, create a 2D gradient. Dispense serial two-fold dilutions of Fluconazole along the x-axis and PLA along the y-axis.

• Incubation: Inoculate the wells and incubate at 37°C for 24 hours.

• Readout & Calculation: Measure optical density at 590 nm. Calculate the FICI using the formula: FICI = (MIC_FLC_combined / MIC_FLC_alone) + (MIC_PLA_combined / MIC_PLA_alone). An FICI ≤ 0.5 confirms synergy.

Protocol 2: Biofilm Eradication and Molecular Validation (CLSM & qPCR)

Rationale: Biofilms represent a physical barrier that single azoles cannot penetrate. This protocol physically demonstrates the membrane-disrupting causality of PLA while confirming the genetic downregulation of adhesion factors.

• Biofilm Maturation: Seed 106 CFU/mL of C. albicans into 96-well plates and incubate for 48 hours to allow mature biofilm formation.

• Combinatorial Treatment: Wash non-adherent cells with PBS. Apply the synergistic concentration of FLC + PLA identified in Protocol 1 and incubate for an additional 24 hours.

• Phenotypic Validation (CLSM): Stain the treated biofilm with SYTO9 (stains live cells green) and Propidium Iodide (PI; stains dead cells red). Causality note: Because PLA increases membrane permeability, PI successfully enters the cells, visually validating membrane disruption under Confocal Laser Scanning Microscopy (CLSM).

• Genotypic Validation (RT-qPCR): Extract total RNA from the biofilm. Synthesize cDNA and perform qPCR targeting ERG11, ALS3, and HWP1, using ACT1 as a housekeeping gene. This self-validates the phenotypic CLSM data by proving that the structural collapse of the biofilm is driven by the genetic suppression of adhesion proteins.

References

• Maione, A., et al. (2023). "Anti-Biofilm Activity of Phenyllactic Acid against Clinical Isolates of Fluconazole-Resistant Candida albicans." Journal of Fungi. Available at:[Link]

• Liu, Y., et al. (2024). "Antifungal mechanism of phenyllactic acid against Mucor investigated through proteomic analysis." Food Chemistry. Available at:[Link]

• Foti, P., et al. (2024). "Reuterin, Phenyllactic Acid, and Exopolysaccharides as Main Antifungal Molecules Produced by Lactic Acid Bacteria: A Scoping Review." Foods. Available at:[Link]

• Dichtl, K., et al. (2018). "Azole-induced cell wall carbohydrate patches kill Aspergillus fumigatus." Nature Communications. Available at:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Anti-Biofilm Activity of Phenyllactic Acid against Clinical Isolates of Fluconazole-Resistant Candida albicans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Antifungal mechanism of phenyllactic acid against Mucor investigated through proteomic analysis - PubMed [pubmed.ncbi.nlm.nih.gov]

Stereochemical Bioactivity Profiling: (S)-3-Phenyllactate vs. Racemic Phenyllactic Acid

Executive Summary

Phenyllactic acid (PLA) is a versatile, broad-spectrum antimicrobial compound and a key signaling metabolite predominantly produced by lactic acid bacteria (LAB) and Bifidobacterium species[1]. In pharmaceutical development, biopreservation, and microbiome research, scientists frequently must choose between utilizing enantiomerically pure (S)-3-phenyllactate (L-PLA) or the naturally occurring racemic mixture (DL-PLA) .

Because biological systems are inherently chiral environments, the enantiomeric composition of PLA drastically alters its pharmacological and microbiological performance. This guide provides a rigorous, data-driven comparison of their bioactivities, objectively evaluating their distinct mechanisms of action to help researchers select the optimal formulation for their specific application.

Mechanistic Divergence: The Causality of Chirality

The bioactivity of PLA is strictly dictated by the spatial arrangement of atoms at its C2 chiral center. The choice between (S)-PLA and racemic DL-PLA fundamentally shifts the compound's primary functional target.

Antifungal and Antimicrobial Efficacy

For biopreservation and antifungal drug development, (S)-3-phenyllactate (L-PLA) demonstrates significantly higher antifungal potency compared to its (R)-counterpart (D-PLA)[2]. The causality behind this stereospecificity lies in the chiral architecture of the fungal cell wall components and intracellular metabolic enzymes that PLA disrupts. Because the (S)-enantiomer fits these chiral biological pockets more effectively, substituting pure (S)-PLA with a racemic mixture essentially dilutes the active antifungal agent by 50%, requiring a higher total mass to achieve the same Minimum Inhibitory Concentration (MIC).

HCA3 Receptor Agonism (Immunometabolic Modulation)

Conversely, human pharmacological applications present a completely inverted profile. The human hydroxycarboxylic acid receptor 3 (HCA3, also known as GPR109B)—a Gi/o-coupled G protein-coupled receptor[3] involved in immune response and lipolysis regulation—exhibits a profound stereoselective preference for the (R)-enantiomer (D-PLA) [4].

D-PLA activates the HCA3 receptor with an EC50 of approximately 150 nM, making it roughly 35-fold more potent than (S)-3-phenyllactate[4]. Therefore, if the therapeutic goal is human immunometabolic modulation, the racemic mixture (which contains 50% of the highly potent D-PLA) will exhibit vastly superior receptor agonism compared to pure (S)-PLA.

Figure 1: Mechanism of HCA3 (GPR109B) receptor activation by phenyllactic acid enantiomers.

Quantitative Bioactivity Comparison

To facilitate objective decision-making, the following table summarizes the comparative performance metrics of the pure enantiomers versus the racemic mixture based on current literature[4],[2].

Bioactivity Parameter	(S)-3-Phenyllactate (L-PLA)	Racemic Mixture (DL-PLA)	(R)-3-Phenyllactate (D-PLA)
HCA3 Receptor Activation (EC50)	~ 5.25 µM (Low Potency)	~ 300 nM (Moderate Potency)	~ 150 nM (High Potency)
Antifungal Efficacy (Relative)	Highest (Lowest MIC)	Moderate (Diluted by D-form)	Lowest (Highest MIC)
Primary Target Mechanism	Microbial enzyme/membrane disruption	Mixed (Microbial + Host Receptor)	Host HCA3 (GPR109B) Agonism
Optimal Application	Food biopreservation, Antifungals	Broad-spectrum microbiome studies	Immunomodulatory therapeutics

Self-Validating Experimental Methodologies

To ensure scientific trustworthiness, the following experimental workflows are designed as self-validating systems. By explicitly verifying enantiomeric purity before conducting biological assays, researchers can guarantee that observed phenotypic differences are causally linked to chirality rather than chemical impurities.

Figure 2: Self-validating experimental workflow for comparing (S)-PLA and racemic PLA bioactivity.

Protocol 1: Enantiomeric Purity Validation via Chiral HPLC

Causality Check: Validating the exact enantiomeric excess (ee%) ensures that downstream dose-response curves accurately reflect stereospecificity.

• Sample Preparation : Dissolve (S)-PLA and racemic DL-PLA standards in a mobile phase consisting of n-hexane/isopropanol (90:10 v/v) supplemented with 0.1% trifluoroacetic acid (TFA). Note: TFA is critical to keep the carboxylic acid protonated, preventing peak tailing.

• Chromatographic Separation : Inject 10 µL of the sample onto a Chiralcel OD-H column (or equivalent chiral stationary phase). Maintain a flow rate of 0.8 mL/min at a constant column temperature of 25°C.

• Detection : Monitor UV absorbance at 210 nm and 254 nm. The (R)- and (S)-enantiomers will elute at distinct retention times. Calculate the ee% for the (S)-PLA batch to validate purity before proceeding.

Protocol 2: HCA3 Receptor Activation Assay (cAMP Accumulation)

Causality Check: Because HCA3 is Gi-coupled, its activation directly inhibits adenylyl cyclase[5]. Measuring the reduction of forskolin-induced cAMP provides a direct, quantifiable readout of receptor agonism.

• Cell Culture & Transfection : Seed CHO-K1 cells in 96-well plates. Transiently transfect with human HCA3 plasmid using a lipid-based transfection reagent. Crucial Validation Step: Transfect a parallel control group with an empty vector to ensure signal specificity.

• Sensitization : Pre-incubate cells with 500 µM IBMX (a phosphodiesterase inhibitor) for 30 minutes to prevent the degradation of intracellular cAMP.

• Treatment : Co-treat the cells with 10 µM forskolin (to artificially stimulate a baseline cAMP ceiling) alongside varying concentrations (1 nM to 100 µM) of either (S)-PLA or racemic PLA.

• Quantification : Lyse the cells and quantify cAMP levels using a TR-FRET based competitive immunoassay kit.

• Analysis : Plot concentration-response curves. The racemic mixture will exhibit a left-shifted curve (lower EC50) compared to pure (S)-PLA due to the presence of the highly potent (R)-enantiomer[4].

Protocol 3: Antifungal Minimum Inhibitory Concentration (MIC) Assay

Causality Check: Standardized broth microdilution ensures that the stereospecific interactions between the chiral acid and the fungal pathogen are measured under controlled exponential growth phases.

• Inoculum Preparation : Prepare a spore suspension of the target fungus (e.g., Botrytis cinerea) at 104 spores/mL in RPMI 1640 medium, buffered to pH 7.0 with MOPS.

• Serial Dilution : In a 96-well microtiter plate, create a 2-fold serial dilution gradient of (S)-PLA and racemic PLA (ranging from 0.1 to 20 mg/mL).

• Inoculation : Add 100 µL of the standardized spore suspension to each well. Incubate the plates at 25°C for 48–72 hours.

• Readout : Determine the MIC spectrophotometrically (OD530) as the lowest concentration that completely inhibits fungal growth. Pure (S)-PLA will yield a lower MIC (higher efficacy) than the racemic mixture[2].

Conclusion

The selection between (S)-3-phenyllactate and racemic phenyllactic acid must be strictly application-driven. For biopreservation and the development of antifungal therapeutics, the pure (S)-enantiomer offers superior mass-efficiency and targeted microbial disruption. However, for advanced applications targeting human immunometabolic modulation via the HCA3 receptor, the racemic mixture provides a significant pharmacological advantage due to the potent agonism contributed by the (R)-enantiomer.

Sources

• 1. Production of Hydroxycarboxylic Acid Receptor 3 (HCA3) Ligands by Bifidobacterium - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 5. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Comprehensive Guide to the Proper Disposal of (S)-3-phenyllactate

This document provides essential safety and logistical information for the proper handling and disposal of (S)-3-phenyllactate. As researchers, scientists, and drug development professionals, adherence to rigorous safety protocols is paramount not only for personal safety but also for environmental stewardship and regulatory compliance. This guide is structured to provide a deep, practical understanding of the procedures, grounded in established safety principles and authoritative data.

Core Principles: Beyond the Minimum Requirement

While (S)-3-phenyllactate is not classified as a hazardous substance or mixture under the OSHA Hazard Communication Standard (29 CFR 1910.1200), a foundational principle of modern laboratory safety is to treat all chemical waste with a high degree of caution.[1][2] The rationale is twofold: first, institutional and local regulations may have more stringent requirements than federal guidelines; second, this practice builds a robust safety culture that minimizes risk across all laboratory operations. This guide is therefore based on the best-practice approach of managing (S)-3-phenyllactate waste through a formal chemical waste stream.

Hazard Identification and Risk Assessment

A thorough understanding of the substance's properties is the first step in a sound risk assessment. While comprehensive toxicological data is limited, the available information from safety data sheets (SDS) and chemical databases provides the basis for safe handling procedures.[3][4]

Table 1: Physicochemical and Hazard Profile of (S)-3-phenyllactate and its Parent Acid

Property	Value/Information	Source(s)
Chemical Name	(2S)-2-hydroxy-3-phenylpropanoate	[5]
Parent Compound	(S)-3-Phenyllactic acid	[5]
Molecular Formula	C₉H₉O₃⁻	[5]
Molecular Weight	165.17 g/mol	[5]
Physical Form	Typically a solid or powder	[6][7]
GHS Classification	Not a hazardous substance or mixture	[1][2]
Primary Hazards	Although not classified as hazardous, avoid dust inhalation, and contact with skin and eyes as a general precaution.[2][3] May cause irritation upon contact.
Incompatible Materials	Strong oxidizing agents	[2][3]
Storage	Store in a dry, cool, well-ventilated place in a tightly closed container.[4][8]

Personal Protective Equipment (PPE) Protocol

The consistent use of appropriate PPE is a non-negotiable standard in chemical handling. The causality is simple: creating a barrier between the researcher and the chemical agent prevents accidental exposure.

• Eye Protection : Wear ANSI Z87.1-compliant safety glasses or chemical safety goggles.[2][9]

• Hand Protection : Nitrile gloves are appropriate for handling the solid material. Inspect gloves before use and use proper removal technique to avoid skin contact.[8][9]

• Skin and Body Protection : A standard laboratory coat must be worn to protect against incidental contact. Ensure shoes fully cover the feet.[9][10]

• Respiratory Protection : If there is a risk of generating dust, work should be conducted in a chemical fume hood.[1][9] If a fume hood is not available and dust is generated, a NIOSH-approved N95 particulate respirator may be used.[7]

Spill Management Protocol

Accidents can happen; a prepared response is critical. The objective in a spill is to contain, clean, and dispose of the material safely without creating a secondary hazard.

Step-by-Step Spill Cleanup:

• Alert Personnel : Immediately notify others in the vicinity of the spill.

• Don Appropriate PPE : Before cleaning, ensure you are wearing the PPE detailed in Section 3.

• Contain the Spill : For a solid spill, prevent the powder from becoming airborne.

• Clean Up : Gently sweep up the solid material and place it into a suitable, sealable container for disposal.[3][8] Avoid actions that generate dust.

• Decontaminate : Clean the affected area with soap and water.

• Dispose of Waste : The container with the spilled material and any contaminated cleaning supplies (e.g., wipes, gloves) must be labeled and disposed of as chemical waste.

(S)-3-phenyllactate Disposal Workflow

The following workflow provides a systematic and compliant procedure for the disposal of (S)-3-phenyllactate waste. The guiding principle is that all laboratory-generated chemical waste must be clearly identified and disposed of through your institution's Environmental Health & Safety (EHS) department or a licensed contractor.[11][12]

Disposal Decision & Procedure Diagram

This diagram illustrates the logical flow from waste generation to final compliant disposal.

Caption: Disposal Workflow for (S)-3-phenyllactate.

Step-by-Step Disposal Protocol

• Waste Characterization : Identify the waste. Is it pure, solid (S)-3-phenyllactate, or is it dissolved in a solvent or part of a reaction mixture? This information is critical for proper labeling.

• Select an Appropriate Container : Choose a waste container that is chemically compatible and can be securely sealed. For solid waste, a wide-mouth plastic or glass jar with a screw-top lid is suitable. For liquid waste, ensure the container material is compatible with the solvent used.

• Label the Waste Container : Proper labeling is a cornerstone of safe waste management and is required by regulatory agencies like the EPA.[12] The label must be clear, durable, and contain the following information:

  • The words "Hazardous Waste" or "Chemical Waste" as per your institution's policy.

  • The full, unabbreviated name of all chemical constituents (e.g., "(S)-3-phenyllactate," "Methanol," "Water").

  • The approximate percentage or concentration of each component.

  • The date when waste was first added to the container (the "accumulation start date").

• Store the Waste Safely :

  • Store the sealed waste container in a designated Satellite Accumulation Area (SAA), which should be at or near the point of generation and under the control of laboratory personnel.[12]

  • Crucially, segregate the waste. (S)-3-phenyllactate, as an organic acid, should be stored separately from bases, active metals, and strong oxidizing agents to prevent hazardous reactions.[9][13]

• Arrange for Disposal :

  • Do not dispose of (S)-3-phenyllactate in the regular trash or pour it down the drain.[11] This prevents the introduction of research chemicals into municipal waste streams and protects aquatic ecosystems.

  • Contact your institution's Environmental Health & Safety (EHS) office to schedule a pickup for your properly labeled waste container. They will ensure it is transported and disposed of in compliance with all local, state, and federal regulations.

By adhering to this comprehensive protocol, you contribute to a safe and compliant laboratory environment, ensuring that your valuable research is not overshadowed by preventable safety incidents or environmental harm.

References

• Organic Acid Standard Operating Procedure . University of Washington.

• 3-Phenyllactate | C9H9O3- | CID 4060207 . PubChem, National Center for Biotechnology Information.

• (S)-3-phenyllactate | C9H9O3- | CID 5460756 . PubChem, National Center for Biotechnology Information.

• Safety Data Sheet - 3-Phenyllactic acid . Sigma-Aldrich.

• Safety Data Sheet - D-(+)-3-Phenyllactic acid . Fisher Scientific. (Note: Direct deep link may vary, search for CAS No. 7326-19-4 on the site)

• Safety Data Sheet - L-(-)-3-Phenyllactic acid . Fisher Scientific. (Note: Direct deep link may vary, search for CAS No. 20312-36-1 on the site)

• (+-)-3-Phenyllactic acid | C9H10O3 | CID 3848 . PubChem, National Center for Biotechnology Information.

• Safety Guidelines | Organic Chemistry I Lab . University of North Georgia.

• Lab Safety Rules and Guidelines . LabManager.

• Acids Standard Operating Procedure Template . University of New Mexico - Environmental Health & Safety.

• (S)-3-phenyllactate | Monarch Initiative . Monarch Initiative.

• Lab Safety Protocols . Scribd.

• Safety Data Sheet - Phenylpyruvic acid solution . Sigma-Aldrich.

• 3-Phenyllactic Acid - Product Information . Cayman Chemical.

• Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions . Labor Security System.

• 3-Phenyllactic acid ≥98% . Sigma-Aldrich.

• Managing Hazardous Chemical Waste in the Lab . LabManager.

• Waste Lab Chemical Disposal Guidance . Flinn Scientific.

• Regulation of Laboratory Waste . American Chemical Society.

• MSDS of Dl-β-phenyllactic acid . Capot Chemical.

• Laboratory Hazardous Waste Accumulation and Treatment . Department of Toxic Substances Control (DTSC), California.

• L-(-)-3-Phenyllactic acid - Safety Data Sheet . ChemicalBook.

• Appendix A Disposal Procedures by Chemical . University of Wisconsin-Madison.

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